2H-Chromene-6-carboxylic acid

• CAS: 527681-43-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 2H-Chromene-6-carboxylic Acid and Its Derivatives

Foreword: The Enduring Relevance of the 2H-Chromene Scaffold

The 2H-chromene core is a quintessential example of a "privileged scaffold" in medicinal chemistry.[1] This oxygen-containing heterocyclic system is not only prevalent in a vast array of natural products, including flavonoids, tocopherols, and alkaloids, but also serves as the foundational structure for numerous synthetic compounds with significant therapeutic potential.[2][3][4] Derivatives of 2H-chromene exhibit a wide spectrum of biological activities, including anticancer, anti-inflammatory, antimicrobial, antioxidant, and anti-HIV properties.[5][6][7][8] The strategic incorporation of a carboxylic acid moiety at the 6-position of the chromene ring provides a critical handle for further molecular elaboration, enabling the development of targeted therapeutics, prodrugs, and functionalized biomaterials. This guide provides a comprehensive overview of the core synthetic strategies for constructing the 2H-chromene framework, with a specific focus on the synthesis of 2H-Chromene-6-carboxylic acid and its subsequent derivatization.

Part 1: Foundational Strategies for 2H-Chromene Ring Construction

The synthesis of the 2H-chromene ring system is typically achieved through cyclization reactions that form the pyran ring onto a pre-existing phenolic structure. The choice of strategy depends on the desired substitution pattern, scalability, and tolerance for various functional groups.

Organocatalytic Annulation of Phenols

A highly effective and increasingly popular method involves the condensation of a phenol with an α,β-unsaturated aldehyde. This approach is often catalyzed by simple organic molecules, aligning with the principles of green chemistry.[9]

Causality Behind the Method: The reaction is predicated on a domino or cascade sequence. An organocatalyst, such as an amino acid or a secondary amine, first activates the α,β-unsaturated aldehyde by forming a highly electrophilic iminium ion intermediate.[1] This intermediate is then susceptible to a nucleophilic attack by the electron-rich phenol (a Friedel-Crafts-type reaction). Subsequent elimination of the catalyst and an intramolecular 6π-electrocyclization of the resulting quinone methide intermediate furnishes the 2H-chromene ring.[1]

• Amino Acid Catalysis: Aliphatic amino acids, particularly L-alanine, have emerged as sustainable, bio-based catalysts for this transformation.[1] They offer an environmentally benign alternative to traditional metal catalysts or oil-based amines.[10]

• Amine Catalysis: Amines like 1,4-diazabicyclo[2.2.2]octane (DABCO) are also effective in mediating this cyclization, proceeding through a Baylis-Hillman type pathway.[4]

Caption: Figure 1: General mechanism for amino acid-promoted synthesis of 2H-chromenes.

Intramolecular Wittig Reaction

The Wittig reaction, a cornerstone of alkene synthesis, can be adapted into an intramolecular variant to construct the chromene ring.[11][12] This method offers excellent control over the position of the double bond.

Causality Behind the Method: The synthesis begins with an O-acylated salicylic acid derivative. This precursor is treated with a phosphorus ylide, which selectively attacks the ester carbonyl. The resulting acylphosphorane intermediate then undergoes an intramolecular Wittig cyclization to yield a 4H-chromen-4-one.[13][14] Subsequent reduction and dehydration steps can lead to the desired 2H-chromene. The regiospecificity is guaranteed because the C=C bond forms precisely between the original carbonyl carbon and the ylide carbon.[11]

Metal-Catalyzed Cycloisomerization

Aryl propargyl ethers serve as excellent precursors for 2H-chromene synthesis via metal-catalyzed cycloisomerization. This method is valued for its high atom economy.

Causality Behind the Method: Transition metal catalysts, such as those based on gold (Au), palladium (Pd), or rhodium (Rh), act as soft Lewis acids that activate the alkyne moiety of the aryl propargyl ether.[15] This activation facilitates a 6-endo-dig cyclization, where the phenolic oxygen attacks the activated alkyne, leading directly to the 2H-chromene skeleton.[15] This pathway is generally favored over the alternative 5-exo-dig cyclization that would produce a five-membered ring.[15]

Caption: Figure 2: Overview of primary strategies for synthesizing the 2H-chromene core.

Part 2: Targeted Synthesis of 2H-Chromene-6-carboxylic Acid

Synthesizing the title compound requires the strategic placement of a carboxylic acid group at the C-6 position. This can be achieved either by starting with a phenol already bearing this functionality or by functionalizing the chromene ring post-cyclization.

Synthesis from Carboxy-Substituted Phenols

The most direct approach involves using a commercially available, C-4 carboxylated phenol as the starting material. Methyl 4-hydroxybenzoate is an ideal precursor, as the ester group is generally stable under many cyclization conditions and can be easily hydrolyzed to the carboxylic acid in a final step.

Protocol 1: Synthesis of Methyl 2,2-dimethyl-2H-chromene-6-carboxylate

This protocol is an adaptation of the L-alanine-promoted synthesis of 2H-chromenes.[1][10]

• Step 1: Reaction Setup

  • To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add methyl 4-hydroxybenzoate (1.0 equiv.), toluene (to achieve a 0.1 M concentration), 3-methyl-2-butenal (prenal) (1.5 equiv.), and L-alanine (1.0 equiv.).

• Step 2: Reaction Execution

  • Heat the reaction mixture to reflux (approx. 110 °C) under an air atmosphere.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) for the consumption of the starting phenol (typically 18-24 hours).

• Step 3: Work-up and Purification

  • Upon completion, cool the mixture to room temperature.

  • Dilute the mixture with ethyl acetate and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude residue by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield the pure methyl 2,2-dimethyl-2H-chromene-6-carboxylate.

• Step 4: Hydrolysis to 2H-Chromene-6-carboxylic acid

  • Dissolve the purified ester in a mixture of tetrahydrofuran (THF) and water.

  • Add an excess of lithium hydroxide (LiOH) (approx. 3.0 equiv.) and stir at room temperature until the ester is fully consumed (monitored by TLC).

  • Acidify the reaction mixture with 1 M HCl to pH ~2, which will precipitate the carboxylic acid.

  • Extract the product with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate to yield 2,2-dimethyl-2H-chromene-6-carboxylic acid (Anofinic acid).[16]

Post-Cyclization Functionalization: The Grignard Approach

An alternative strategy involves synthesizing a halogenated 2H-chromene and then converting the halide to a carboxylic acid via a Grignard reaction.

Causality Behind the Method: This route leverages the robust and well-established Grignard carboxylation reaction.[17] A 6-bromo-2H-chromene (synthesized from 4-bromophenol) is first converted into a highly nucleophilic organomagnesium (Grignard) reagent. This reagent readily attacks the electrophilic carbon of carbon dioxide (dry ice), forming a magnesium carboxylate salt. A final acidic workup protonates the salt to yield the desired carboxylic acid.[17] This method is particularly useful if the desired starting phenol is not commercially available but its halogenated counterpart is.

Caption: Figure 3: Step-by-step workflow for the synthesis of Anofinic acid.

Part 3: Synthesis of Derivatives

The carboxylic acid group at C-6 is a versatile functional handle for creating a library of derivatives with potentially enhanced or modulated biological activity.

Esterification and Amidation

Standard coupling reactions can be employed to generate esters and amides.

• Esterification: Fischer esterification (refluxing the carboxylic acid in an alcohol with a catalytic amount of strong acid like H₂SO₄) is a straightforward method.[18] Alternatively, for more sensitive substrates, coupling agents like N,N'-dicyclohexylcarbodiimide (DCC) can be used.

• Amidation: The carboxylic acid can be activated, for example, by converting it to an acid chloride with thionyl chloride (SOCl₂) or oxalyl chloride.[19] The resulting highly reactive acid chloride is then treated with a primary or secondary amine to form the corresponding amide.

Protocol 2: General Procedure for Amide Synthesis

• Step 1: Acid Chloride Formation

  • Suspend 2H-chromene-6-carboxylic acid (1.0 equiv.) in dichloromethane (DCM).

  • Add oxalyl chloride (1.2 equiv.) and a catalytic amount of dimethylformamide (DMF).

  • Stir at room temperature until gas evolution ceases (typically 1-2 hours).

  • Remove the solvent and excess reagent under reduced pressure to obtain the crude acid chloride.

• Step 2: Amide Coupling

  • Dissolve the crude acid chloride in fresh DCM and cool in an ice bath.

  • Add the desired amine (1.1 equiv.) and a non-nucleophilic base like triethylamine (1.5 equiv.) dropwise.

  • Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

  • Perform an aqueous work-up, dry the organic layer, and purify by column chromatography or recrystallization to yield the target amide.

Data Summary Table

Compound ID	Synthetic Method	R Group (at C-6)	Typical Yield (%)	Key Characterization Notes
1	Protocol 1	-COOCH₃	70-80%	¹H NMR: Singlet for OCH₃ at ~3.8 ppm.
2	Protocol 1	-COOH	>90% (hydrolysis)	IR: Broad O-H stretch (~3000 cm⁻¹), C=O stretch at ~1680 cm⁻¹.
3	Protocol 2	-CONHCH₂Ph	65-75%	¹H NMR: Signals for benzyl group protons.
4	Fischer Esterification	-COOCH₂CH₃	75-85%	¹H NMR: Triplet and quartet for ethyl group.

Conclusion and Future Outlook

The synthesis of 2H-Chromene-6-carboxylic acid and its derivatives is well-supported by a range of robust chemical methodologies. The choice between building the molecule from a carboxylated phenol or functionalizing a pre-formed chromene ring offers flexibility to the synthetic chemist. Modern organocatalytic methods provide greener and more efficient routes to the core structure. The C-6 carboxylic acid functionality serves as an invaluable anchor point for the generation of diverse chemical libraries, which is essential for structure-activity relationship (SAR) studies in drug discovery. Future research will likely focus on developing enantioselective syntheses to access specific chiral chromene derivatives and expanding the application of these compounds as selective inhibitors and molecular probes for biological targets.[20][21]

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An In-Depth Technical Guide to 2H-Chromene-6-carboxylic acid: Structure, Properties, and Synthetic Utility

Abstract

The 2H-chromene scaffold is a privileged heterocyclic motif prevalent in a vast array of natural products and pharmacologically active molecules.[1][2] Its unique structural and electronic properties have established it as a cornerstone in medicinal chemistry and drug discovery. This technical guide provides an in-depth exploration of a key derivative, 2H-Chromene-6-carboxylic acid, with a focus on its chemical structure, physicochemical properties, spectroscopic signature, and strategic importance as a synthetic intermediate. We will delve into established synthetic paradigms and provide field-proven experimental protocols, offering researchers and drug development professionals a comprehensive resource to leverage this versatile molecular building block.

Core Molecular Structure and Chemical Identity

2H-Chromene-6-carboxylic acid is an organic compound featuring a bicyclic benzopyran core. The structure consists of a benzene ring fused to a pyran ring, with the carboxylic acid moiety substituted at the C6 position of the benzene ring. The "2H" designation indicates that the C2 position of the pyran ring is a saturated sp³-hybridized carbon.

Caption: Chemical structure of 2H-Chromene-6-carboxylic acid.

This unique fusion of an aromatic carboxylic acid with a partially saturated heterocyclic ring imparts a distinct combination of reactivity and biological potential. While data for the parent compound is specialized, extensive research on closely related analogs, such as 2-Oxo-2H-chromene-6-carboxylic acid (a coumarin derivative) and various substituted chromenes, provides a strong foundation for understanding its properties.[3][4]

Chemical Identifiers and Properties

To ensure clarity and precision in research and development, it is crucial to reference the compound by its standardized identifiers. The properties of a closely related and commercially available analog, 2-Oxo-2H-chromene-6-carboxylic acid, are provided for reference.

Property	Value	Source
Molecular Formula	C₁₀H₈O₃	Inferred
Molecular Weight	176.17 g/mol	Inferred
CAS Number (Analog)	7734-80-7 (for 2-Oxo-2H-chromene-6-carboxylic acid)	[3]
Appearance (Analog)	White to off-white or light brown powder	[3]
Purity (Typical)	≥ 95% (HPLC)	[3]
Storage Conditions	Store at 0 - 8 °C, sealed in dry conditions	[3][4]

Spectroscopic Profile: Deciphering the Molecular Fingerprint

The structural elucidation and purity assessment of 2H-Chromene-6-carboxylic acid rely on a combination of spectroscopic techniques. The following sections describe the anticipated spectral characteristics, derived from fundamental principles and data from analogous structures.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to provide distinct signals for each unique proton environment. The carboxylic acid proton (-COOH) will appear as a broad singlet far downfield, typically above 10-12 ppm.[5] The aromatic protons on the benzene ring will resonate in the 7-8 ppm region, with their splitting patterns determined by their substitution. The protons on the pyran ring, particularly the olefinic protons and the protons at the C2 position, will appear in the vinylic (5-7 ppm) and aliphatic (2-5 ppm) regions, respectively.

• ¹³C NMR: The carbon spectrum will show a characteristic signal for the carboxylic acid carbonyl carbon in the highly deshielded region of 165-185 ppm.[5] Aromatic and olefinic carbons will appear between 100-160 ppm. The sp³-hybridized C2 carbon will be found in the more upfield region, typically between 20-40 ppm.

Infrared (IR) Spectroscopy

The IR spectrum provides a definitive signature for the key functional groups present in the molecule.[6][7]

• O-H Stretch: A very broad and strong absorption band is expected from 2500-3300 cm⁻¹, characteristic of the hydrogen-bonded O-H stretch of the carboxylic acid dimer.[6][7]

• C=O Stretch: A sharp, intense peak between 1690-1760 cm⁻¹ corresponds to the carbonyl (C=O) stretch of the carboxylic acid.[6]

• C=C Stretch: Absorptions in the 1450-1600 cm⁻¹ region will be present, corresponding to the C=C stretching vibrations of the aromatic and pyran rings.

• C-O Stretch: A band in the 1210-1320 cm⁻¹ region will indicate the C-O stretching of the carboxylic acid and the ether linkage in the pyran ring.[6]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern.

• Molecular Ion Peak (M⁺): In Electron Ionization (EI-MS), the molecular ion peak would be observed at an m/z corresponding to the molecular weight of the compound (176.17).

• Fragmentation: Common fragmentation pathways for carboxylic acids include the loss of a hydroxyl group (-OH, M-17) and the loss of the entire carboxyl group (-COOH, M-45).[8] The chromene ring itself can undergo characteristic fragmentation, providing further structural confirmation.

Synthesis and Chemical Reactivity

The 2H-chromene ring system is accessible through several robust synthetic strategies, making 2H-Chromene-6-carboxylic acid and its derivatives readily preparable for research purposes.

General Synthetic Strategies

The construction of the 2H-chromene core often involves the reaction of a phenol derivative with an α,β-unsaturated aldehyde or ketone. This reaction is believed to proceed through the formation of a quinone methide intermediate, which then undergoes a 6π-electrocyclization to form the pyran ring.[9] The use of amino acids as catalysts has emerged as a sustainable and efficient method for this transformation.[1][9]

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The Pharmacophore Architect’s Guide: Structure-Activity Relationships of 2H-Chromenes

Executive Summary: The Privileged Scaffold

The 2H-chromene (2H-1-benzopyran) scaffold represents a "privileged structure" in medicinal chemistry—a molecular framework capable of providing ligands for diverse biological targets. Unlike its isomer 4H-chromene, the 2H-chromene core contains a reactive enol ether system and a distinct hydrophobic pocket profile that makes it exceptionally suitable for targeting microtubule dynamics (tubulin binding) , hypoxia-inducible factors (HIF-1) , and multidrug-resistant (MDR) bacterial efflux pumps .

This technical guide moves beyond basic descriptions, offering a causal analysis of how specific structural modifications dictate biological function.[1] It is designed for medicinal chemists seeking to transition from random screening to rational design.

Chemical Architecture & Numbering

To navigate the SAR, we must first standardize the nomenclature. The 2H-chromene consists of a benzene ring fused to a pyran ring containing a double bond between C3 and C4.

Figure 1: The 2H-Chromene Scaffold & Numbering System

The following diagram illustrates the core numbering and the two primary zones of modification: the Pyran "Warhead" and the Benzenoid "Anchor".

Caption: Core 2H-chromene numbering. Blue/Red nodes indicate the pyran ring (pharmacodynamic warhead); Yellow nodes indicate the benzenoid ring (pharmacokinetic/binding anchor).

Synthetic Access: The Propargyl Aryl Ether Rearrangement

Accessing diverse libraries is the bottleneck of SAR studies. The most robust, self-validating protocol for generating 2H-chromenes is the Iodine-Mediated Cyclization of Propargyl Aryl Ethers .

Why this method?

• Atom Economy: It utilizes an intramolecular rearrangement.

• Regiospecificity: The iodine acts as a soft Lewis acid, triggering a 6-endo-dig cyclization over the 5-exo-dig pathway.

• Validation: The appearance of the C3-H olefinic proton signal (~5.6-6.5 ppm) in ^1H NMR serves as an internal confirmation of ring closure.

Figure 2: Mechanistic Pathway (Claisen to Chromene)

Caption: The synthetic cascade from propargyl ether to 2H-chromene. The o-quinone methide is the critical intermediate determining yield and stereochemistry.

SAR Atlas: Decoding the Substituents

The biological activity of 2H-chromenes is governed by a "Push-Pull" electronic relationship between the pyran oxygen and substituents on the benzene ring.

Zone A: The Pyran Ring (C2, C3, C4)

This region dictates metabolic stability and covalent reactivity .

Position	Modification	Effect on Activity	Mechanistic Insight
C2	Gem-dimethyl	Stability	Prevents oxidative ring opening (metabolic block). Essential for oral bioavailability (e.g., in Precocenes).
C2	Spiro-fusion	Selectivity	Increases steric bulk, restricting binding to deep pockets (e.g., MDM2), reducing off-target effects.
C3	Nitro (-NO2) / Cyano (-CN)	Potency (Antibacterial)	Electron-withdrawing groups (EWG) at C3 activate the C4 position for Michael addition by nucleophilic residues (e.g., Cysteine) in bacterial enzymes.
C4	Phenyl / Aryl	Potency (Anticancer)	Critical for tubulin binding.[2] A C4-phenyl group mimics the B-ring of colchicine, fitting into the hydrophobic pocket of β-tubulin.

Zone B: The Benzenoid Ring (C5-C8)

This region dictates binding affinity and lipophilicity .

Position	Modification	Effect on Activity	Mechanistic Insight
C6	Halogens (Br, Cl)	Affinity (MDR)	Increases lipophilicity (LogP), aiding penetration of bacterial cell walls. Br at C6 is a hallmark of potent anti-staphylococcal agents.
C7	Methoxy (-OMe)	Cytotoxicity	Mimics natural products (flavonoids). H-bond acceptor capability is often required for interaction with Ser/Thr residues in receptor pockets.
C8	Hydroxyl (-OH)	Radical Scavenging	Provides antioxidant capability. However, free -OH often reduces oral bioavailability due to Phase II glucuronidation.

Detailed Experimental Protocols

Protocol A: Iodine-Mediated Synthesis of 2,2-Dimethyl-2H-chromenes

Based on the methodology validated by Worlikar et al. (J. Org. Chem.)

Objective: Synthesize a library of C6-substituted 2H-chromenes. Reagents: Substituted phenol, 3-chloro-3-methyl-1-butyne, DBU, CuCl2 (cat), Iodine (I2).

• Ether Formation (Precursor):

  • Dissolve substituted phenol (1.0 equiv) in dry acetonitrile (ACN).

  • Add DBU (1.5 equiv) and CuCl2 (0.1 equiv) at 0°C.

  • Dropwise add 3-chloro-3-methyl-1-butyne (1.2 equiv).

  • Stir at RT for 4h. Monitor by TLC (Hexane:EtOAc 9:1).

  • Checkpoint: Disappearance of phenol -OH peak in IR (~3400 cm⁻¹).

• Cyclization:

  • Dissolve the isolated propargyl ether (1.0 equiv) in dichloromethane (DCM).

  • Add Iodine (I2, 0.5 equiv) or AuCl3 (2 mol%) as catalyst.

  • Stir at room temperature for 2-6 hours.

  • Quench with saturated Na2S2O3 (to remove excess iodine).

• Purification:

  • Extract with DCM, dry over MgSO4.

  • Purify via silica gel column chromatography (Eluent: Hexane/EtOAc gradient).[3]

  • Validation: ^1H NMR must show doublets at ~5.5 ppm (C3-H) and ~6.3 ppm (C4-H) with J = 10 Hz.

Protocol B: Tubulin Polymerization Inhibition Assay

Self-Validating Assay for Anticancer Potency

Objective: Determine if the synthesized chromene inhibits microtubule assembly (Colchicine-site mechanism).

• Preparation:

  • Use >99% pure tubulin from bovine brain (lyophilized).

  • Buffer: PEM (80 mM PIPES pH 6.9, 2 mM MgCl2, 0.5 mM EGTA) + 1 mM GTP.

• Execution:

  • Dissolve test compounds in DMSO (Final conc. 10 μM). Keep DMSO < 1% v/v.

  • Incubate tubulin (3 mg/mL) with test compound at 37°C in a 96-well plate.

  • Measurement: Monitor fluorescence (Ex 360 nm / Em 450 nm) using DAPI reporter or simple turbidity (OD 340 nm) every 30 seconds for 60 minutes.

• Data Analysis:

  • Plot OD vs. Time.

  • Control: Paclitaxel (stabilizer, rapid rise), Colchicine (inhibitor, flat line), DMSO (normal sigmoid curve).

  • Success Criterion: A flattening of the sigmoid curve (Vmax reduction > 50% vs control) confirms polymerization inhibition.

Visualization: The SAR Interaction Map

Figure 3: Structure-Activity Relationship Map

Caption: SAR Interaction Map linking specific structural modifications to their downstream biological effects.

References

• Worlikar, S. A., et al. (2007).[4] "Iodine-mediated electrophilic cyclization of propargylic aryl ethers: Synthesis of 3,4-disubstituted 2H-benzopyrans." Journal of Organic Chemistry. Link

• Kemnitzer, W., et al. (2007). "Discovery of 4-aryl-4H-chromenes as a new series of apoptosis inducers using a cell- and caspase-based high-throughput screening assay." Journal of Medicinal Chemistry. Link

• Gao, H. T., et al. (2020). "2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold." Frontiers in Chemistry. Link

• Kaur, N., et al. (2015). "Chromene: A privileged scaffold in drug discovery and development."[5] Current Topics in Medicinal Chemistry. Link

• Vial, H., et al. (2023). "Tubulin inhibitors: A detailed insight of the anticancer potential of 4H-chromene derivatives." New Journal of Chemistry. Link

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• 2. Anticancer SAR establishment and α/β-tubulin isoform specific targeting: a detailed insight of the anticancer potential of 4H-chromene derivatives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Synthesis of 2H-chromenes and 1,2-dihydroquinolines from aryl aldehydes, amines, and alkenylboron compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2H-Chromene synthesis [organic-chemistry.org]
• 5. ijpsjournal.com [ijpsjournal.com]

2H-Chromene-6-Carboxylic Acid: A Privileged Scaffold for Retinoid Mimicry and Metabolic Modulation

Topic: Investigation of 2H-Chromene-6-carboxylic acid as a Privileged Scaffold Content Type: In-depth Technical Guide

Executive Summary

In the lexicon of medicinal chemistry, a "privileged scaffold" is a molecular framework capable of providing ligands for diverse receptors. The 2H-chromene-6-carboxylic acid core (and its 2-oxo congener, coumarin-6-carboxylic acid) represents a quintessential example of this concept. Its structural rigidity, defined lipophilicity vectors, and polar carboxylate "warhead" allow it to mimic the polyene chain of endogenous retinoids and fatty acids.

This guide analyzes the scaffold's utility in designing heteroarotinoids (retinoid mimics) and PPAR modulators . We explore the specific synthetic architectures required to access this core and the Structure-Activity Relationships (SAR) that toggle its biological profile between anti-cancer (RAR antagonism) and metabolic (PPAR agonism) activities.

Structural Architecture & Pharmacophore Analysis

The 2H-chromene-6-carboxylic acid scaffold functions as a rigid bioisostere of the flexible polyene chain found in All-Trans Retinoic Acid (ATRA) .

• The Lipophilic Domain (Chromene Ring): The bicyclic system mimics the

  -ionone ring and the first section of the polyene chain of ATRA. The C3-C4 double bond locks the conformation, reducing the entropic penalty of binding.

• The Polar Head (C6-Carboxyl): This moiety forms critical ionic bridges (salt bridges) with arginine and serine residues in the ligand-binding domains (LBD) of nuclear receptors (e.g., Arg278 in RAR

  ).

• The Gem-Dimethyl Effect: Substitution at C2 or C4 (typically 4,4-dimethyl) is critical for mimicking the steric bulk of the retinoic acid methyl groups and preventing metabolic oxidation.

Comparative Pharmacophore Mapping

Feature	All-Trans Retinoic Acid (ATRA)	2H-Chromene-6-Carboxylic Acid	Biological Implication
Hydrophobic Tail	-Ionone Ring	Benzene ring of Chromene	Hydrophobic pocket occupancy
Linker Region	Polyene Chain (Flexible)	Pyran Ring (Rigid)	Conformation restriction; increased selectivity
Polar Head	Terminal Carboxylate	C6-Carboxylate	Essential H-bond/Ionic interaction
Metabolic Stability	Low (Rapid oxidation)	High	Prolonged half-life

Synthetic Methodologies

Accessing the 2H-chromene-6-carboxylic acid core requires strategies that allow regioselective substitution, particularly at the C2 and C4 positions.

Method A: The Propargyl Ether Rearrangement (Thermal)

This is the "classic" route for generating 2H-chromenes. It involves the formation of an aryl propargyl ether followed by a thermal Claisen rearrangement and subsequent 1,5-electrocyclization.

Mechanism:

• Etherification: 4-Hydroxybenzoate reacts with a propargyl chloride/bromide.

• Claisen Rearrangement: Heating (>180°C) induces a [3,3]-sigmatropic shift to the ortho position.

• Electrocyclization: The resulting allenyl phenol undergoes a [1,5]-hydrogen shift and 6

  -electrocyclization to close the pyran ring.

Method B: Organocatalytic Enal Annulation (Green Route)

A biomimetic approach utilizing electron-rich phenols (resorcinols) and

-unsaturated aldehydes (enals), catalyzed by amino acids (e.g., L-Alanine).

Mechanism:

• Iminium Formation: L-Alanine condenses with the enal to form a reactive iminium ion.

• Friedel-Crafts Alkylation: The phenol attacks the iminium species.

• Cyclization: Elimination of the amine and ring closure.

Visualization of Synthetic Logic

Figure 1: Dual synthetic pathways accessing the 2H-chromene core. Method A is preferred for simple 2,2-disubstitution; Method B allows access to complex natural product-like derivatives.

Medicinal Chemistry & SAR

The versatility of this scaffold lies in specific "tuning vectors" that shift its affinity between Retinoic Acid Receptors (RARs) and Peroxisome Proliferator-Activated Receptors (PPARs).

SAR Logic Map

• Vector 1: C6-Carboxylic Acid:

  • Retention: Essential for RAR and PPAR activity (ionic head).

  • Modification: Conversion to sulfonamide yields anti-diabetic agents (PPAR

    / -glucosidase inhibition).

• Vector 2: C4-Position (Gem-dimethyl):

  • 4,4-Dimethyl:[1][2] Critical for Heteroarotinoids (RAR selective). The bulk prevents rotation, locking the phenyl ring in a perpendicular orientation relative to the chromene, mimicking the twisted conformation of receptor-bound retinoids.

• Vector 3: C3-C4 Saturation (Chromene vs. Chromane):

  • Unsaturated (2H-Chromene): Favors RAR binding (planar, rigid).

  • Saturated (Chromane): Favors PPAR

    / dual agonism . The increased flexibility allows accommodation in the larger Y-shaped pocket of PPARs.

Figure 2: Structure-Activity Relationship (SAR) decision tree for the chromene-6-carboxylic acid scaffold.

Therapeutic Applications

Oncology: RAR Antagonists

While ATRA is an agonist used in leukemia, RAR

antagonists are sought for estrogen-dependent breast cancer.

• Mechanism: In ER+ breast cancer, RAR

  can support basal growth.[3] Antagonists disrupt this signaling.

• Key Compound: 4-[[(8-bromo-2,2-dimethyl-4-(4-methylphenyl)chroman-6-yl)carbonyl]amino]benzoic acid.[3][4] The chromene core serves as the hydrophobic anchor, while the amide linker extends to a second phenyl ring, creating a "bent" conformation that prevents helix 12 closure in the receptor, blocking activation.

Metabolic Disease: PPAR Modulators

Saturated derivatives (chromanes) such as (2R)-2-ethylchromane-2-carboxylic acid function as dual PPAR

/ agonists.[5][6]

• Therapeutic Goal: Simultaneous treatment of hyperglycemia (PPAR

  ) and dyslipidemia (PPAR ).

• Advantage: The chromane scaffold offers a distinct toxicity profile compared to thiazolidinediones (TZDs), potentially mitigating fluid retention side effects.

Experimental Protocols

Protocol 1: Synthesis of 2,2-Dimethyl-2H-chromene-6-carboxylic acid

A self-validating protocol using the Propargyl Ether route.

Reagents:

• Methyl 4-hydroxybenzoate (1.0 eq)

• 3-Chloro-3-methyl-1-butyne (1.2 eq)

• Potassium Carbonate (K2CO3, 2.0 eq)

• Potassium Iodide (KI, 0.1 eq)

• N,N-Diethylaniline (DEA, Solvent/Reagent)

• Sodium Hydroxide (NaOH, 2M)

Workflow:

• Etherification:

  • Dissolve methyl 4-hydroxybenzoate in dry acetone. Add K2CO3, KI, and 3-chloro-3-methyl-1-butyne.

  • Reflux for 12-24h. Monitor by TLC (disappearance of phenol).

  • Filter salts, concentrate, and purify the propargyl ether intermediate.

• Rearrangement & Cyclization:

  • Dissolve the intermediate in N,N-diethylaniline (high boiling point base).

  • Heat to 195-200°C for 6-8 hours under Nitrogen. Critical Step: Temperature must be sufficient to drive the Claisen rearrangement and the subsequent electrocyclization.

  • Cool, dilute with ether, and wash with dilute HCl (to remove DEA).

  • Purify the methyl ester of the chromene by column chromatography.

• Hydrolysis:

  • Treat the ester with 2M NaOH in MeOH/H2O (1:1) at reflux for 2h.

  • Acidify with 1M HCl to precipitate the 2H-chromene-6-carboxylic acid .

  • Recrystallize from Ethanol.

Protocol 2: In Vitro PPAR Transactivation Assay

Objective: Validate the agonist activity of the synthesized scaffold.

• Cell Culture: Use HEK293T cells.

• Transfection: Co-transfect with:

  • Expression plasmid for human PPAR

    (e.g., pSG5-PPARg).

  • Reporter plasmid containing PPRE (Peroxisome Proliferator Response Element) upstream of Luciferase (e.g., PPRE-Luc).

  • Renilla luciferase (internal control).

• Treatment: 24h post-transfection, treat cells with test compounds (0.1 - 10

  M) and Positive Control (Rosiglitazone, 1 M).

• Readout: Lyse cells after 24h incubation. Measure Firefly/Renilla luciferase ratio.

• Validation: A >5-fold induction over vehicle control confirms agonism.

References

• Vertex AI Search. (2025). Investigation of Derivatives of 2H-Chromene Oximes as Anticancer Agents. NIH PubMed. Link

• Chem-Impex. (2025). 2-Oxo-2H-chromene-6-carboxylic acid Applications. Chem-Impex International. Link

• Fay, N., & Nay, B. (2025). Amino Acid-Promoted Synthesis of 2H-Chromenes. Journal of Organic Chemistry / ChemRxiv. Link

• Oriental Journal of Chemistry. (2025). A Comprehensive Review on Chromene Derivatives: Potent Anti-Cancer Drug Development. Link

• Journal of Medicinal Chemistry. (2004). (2R)-2-Ethylchromane-2-carboxylic Acids: Discovery of Novel PPARα/γ Dual Agonists. ACS Publications. Link

• Journal of Medicinal Chemistry. (1985). Synthesis and characterization of selected heteroarotinoids. ACS Publications. Link

• European Journal of Medicinal Chemistry. (2013). Practical synthesis of a chromene analog for use as a retinoic acid receptor alpha antagonist lead compound. NIH PubMed. Link

• Frontiers in Chemistry. (2020). 2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold. Frontiers. Link

Sources

• 1. Novel heteroarotinoids: synthesis and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and characterization of selected heteroarotinoids. Pharmacological activity as assessed in vitamin A deficient hamster tracheal organ cultures. Single-crystal X-ray diffraction analysis of 4,4-dimethylthiochroman-6-yl methyl ketone 1,1-dioxide and ethyl (E)-p-[2-(4,4-dimethylthiochroman-6-yl)propenyl]benzoate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Practical synthesis of a chromene analog for use as a retinoic acid receptor alpha antagonist lead compound - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Practical synthesis of a chromene analog for use as a retinoic acid receptor alpha antagonist lead compound - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. (2R)-2-ethylchromane-2-carboxylic acids: discovery of novel PPARalpha/gamma dual agonists as antihyperglycemic and hypolipidemic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

development of 2H-Chromene-6-carboxylic acid-based fluorescent probes

Application Note: Development of 2H-Chromene-6-carboxylic Acid-Based Fluorescent Probes

Executive Summary & Technical Distinction

This guide details the development of fluorescent probes based on the 2H-chromene-6-carboxylic acid scaffold.

Critical Nomenclature Distinction: In the context of fluorescent probe development, "2H-chromene-6-carboxylic acid" most frequently refers to 2-oxo-2H-chromene-6-carboxylic acid (also known as Coumarin-6-carboxylic acid ; CAS 7734-80-7). The "2-oxo" (lactone) bridge is essential for the extended conjugation that confers stable, high-quantum-yield fluorescence.

• 2-Oxo-2H-chromene (Coumarin): Stable, highly fluorescent, used for steady-state imaging.

• 2H-chromene (Non-oxo): Often photochromic or reactive (e.g., "thiol-chromene click"); used for activatable sensing but less stable as a permanent tag.

This protocol focuses on the 2-oxo (coumarin) scaffold as it represents the industry standard for stable biolabeling, while highlighting specific "activatable" modifications.

Design Principles: The "Push-Pull" Mechanism

The fluorescence of 2H-chromene-6-carboxylic acid derivatives relies on Intramolecular Charge Transfer (ICT).

• Acceptor (A): The carbonyl (C=O) at position 2 and the carboxylic acid (-COOH) at position 6 act as electron-withdrawing groups.

• Donor (D): To maximize quantum yield (

  ), an electron-donating group (EDG) is typically introduced at position 7 (e.g., -OH, -OCH , -N(Et) ).

• The 6-COOH Handle: Unlike other coumarins, the carboxylic acid at position 6 provides a bio-orthogonal handle for conjugation to peptides, antibodies, or organelle-targeting moieties (e.g., triphenylphosphonium for mitochondria) without quenching the fluorophore.

DOT Diagram: ICT Mechanism & Structural Logic

Figure 1: Structural logic of the push-pull system in 6-carboxy-coumarin probes. The 7-position donor and 2/6-position acceptors create the dipole moment required for fluorescence.

Synthesis Protocol: Pechmann Condensation

The most robust route to 2H-chromene-6-carboxylic acid derivatives is the Pechmann condensation. This acid-catalyzed reaction condenses a phenol with a

-keto ester.

Materials Required

• Starting Material A: 4-hydroxybenzoic acid (or 2,4-dihydroxybenzoic acid for 7-OH derivatives).

• Starting Material B: Ethyl acetoacetate (or malic acid for non-substituted 4-position).

• Catalyst: Sulfuric acid (

  ) or Methanesulfonic acid.

• Solvent: Ethanol (for workup).[1]

Step-by-Step Procedure

• Reaction Setup:

  • In a round-bottom flask, dissolve 10 mmol of 2,4-dihydroxybenzoic acid (provides 7-OH donor) in 15 mL of methanesulfonic acid.

  • Add 12 mmol of ethyl acetoacetate dropwise at 0°C.

• Cyclization:

  • Warm the mixture to room temperature and stir for 12–24 hours.

  • Expert Tip: Monitor via TLC (Mobile phase: 5% MeOH in DCM). The product will be highly fluorescent under 365 nm UV.

• Precipitation (Quenching):

  • Pour the reaction mixture slowly into 100 mL of ice-cold water. The 2H-chromene-6-carboxylic acid derivative will precipitate as a solid.

• Purification:

  • Filter the solid and wash with cold water (

    mL).

  • Recrystallize from hot ethanol.

  • Yield Expectation: 60–80%.

• Derivatization (Optional):

  • To activate the -COOH for labeling: React with N-hydroxysuccinimide (NHS) and EDC in DMF to form the NHS-ester , ready for amine labeling.

DOT Diagram: Synthesis Workflow

Figure 2: Step-by-step synthesis pathway via Pechmann condensation.

Characterization & Spectral Properties

The substitution pattern at position 7 dictates the spectral window. The 6-COOH group causes a slight bathochromic (red) shift compared to unsubstituted coumarins due to its electron-withdrawing nature.

Table 1: Spectral Data of Key Derivatives

Derivative (Scaffold)	Substituent (Pos 7)	(nm)	(nm)	(QY)	Application
Coumarin-6-COOH	-H	330	410	0.05	UV excitable reference
7-Hydroxy-Coumarin-6-COOH	-OH	360 (pH < 7) 405 (pH > 8)	450 (Blue) 450 (Green)*	0.6–0.8	pH Sensor / Esterase Probe
7-Diethylamino-Coumarin-6-COOH	-N(Et)	415	475 (Cyan)	0.7–0.9	High-contrast cellular label
7-Methoxy-Coumarin-6-COOH	-OCH	350	430	0.4	Stable, pH-insensitive tag

*Note: 7-Hydroxy derivatives exhibit dual emission or significant intensity shifts based on the protonation state of the phenol (pH dependent).

Application Protocols

Protocol A: Intracellular pH Sensing (Ratiometric)

The 7-hydroxy-2-oxo-2H-chromene-6-carboxylic acid is an excellent pH probe. The phenolic proton (

) allows ratiometric sensing.

• Preparation: Dissolve probe in DMSO (1 mM stock). Dilute to 5–10

  M in culture medium.

• Incubation: Incubate cells (e.g., HeLa) for 20 mins at 37°C.

• Imaging:

  • Channel 1 (Acidic): Ex 360 nm / Em 450 nm (Protonated form).

  • Channel 2 (Basic): Ex 405 nm / Em 450 nm (Deprotonated form).

• Analysis: Calculate Ratio (

  ). Higher ratio indicates higher pH (mitochondria/cytosol), lower ratio indicates acidic organelles (lysosomes).

Protocol B: "Thiol-Chromene" Click (Activatable Sensing)

Strictly for the non-oxo 2H-chromene variants. If you synthesize the 2H-chromene (no carbonyl at C2) containing an electrophilic center, it can react with biological thiols (GSH, Cys).

• Mechanism: Nucleophilic attack of the thiol opens the pyran ring.

• Readout: This disrupts the conjugation or creates a new fluorophore, typically shifting emission from non-fluorescent to fluorescent ("Turn-On").

References

• Spectral Properties of Substituted Coumarins: Detailed analysis of 2-oxo-2H-chromene deriv

  • Source:

• Chromene-Based Fluorescent Probes Review: Comprehensive review of chromene scaffolds for sensing thiols and bioimaging.

  • Source:

• Synthesis of 2H-Chromene-6-carboxylic Acid Derivatives: Methodologies for Pechmann condensation and functionaliz

  • Source:

• Commercial Building Block Data: 2-Oxo-2H-chromene-6-carboxylic acid properties and CAS d

  • Source:

• Fluorescent Probe Design Lessons: Principles of tuning coumarin scaffolds for r

  • Source:

Sources

• 1. Synthesis and Characterization of a Mg2+-Selective Probe Based on Benzoyl Hydrazine Derivative and Its Application in Cell Imaging - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Employing 2H-Chromene-6-carboxylic Acid in the Synthesis of Natural Products

For Researchers, Scientists, and Drug Development Professionals

Introduction: The 2H-Chromene Scaffold as a Privileged Structure in Natural Product Synthesis

The 2H-chromene ring system is a recurring and vital structural motif in a vast array of natural products and biologically active molecules.[1][2][3][4] Its prevalence in nature has led to its designation as a "privileged scaffold" in medicinal chemistry and drug discovery.[1][3][5] This means that the presence of the 2H-chromene core in a molecule increases the likelihood of it exhibiting significant biological activity.[1][3] Natural products containing this scaffold have demonstrated a wide range of pharmacological properties, including anticancer, antimicrobial, anti-inflammatory, and antioxidant activities.[5][6][7]

Within this important class of compounds, 2H-Chromene-6-carboxylic acid emerges as a particularly versatile and strategic starting material for the synthesis of complex natural products and their analogues. The carboxylic acid group at the 6-position is not merely a passive substituent; it is a highly valuable functional handle that can be strategically manipulated to introduce a wide variety of other functional groups. This allows for the systematic exploration of structure-activity relationships and the efficient construction of intricate molecular architectures.

This guide provides an in-depth exploration of the synthetic utility of 2H-Chromene-6-carboxylic acid in the context of natural product synthesis. We will delve into the key transformations of the carboxylic acid moiety, present a detailed, plausible synthetic protocol for the elaboration of this starting material into a natural product-like core, and provide a foundational method for the construction of the 2H-chromene scaffold itself.

The Strategic Advantage of the 6-Carboxylic Acid Functionality

The true power of 2H-Chromene-6-carboxylic acid as a building block lies in the chemical reactivity of the carboxylic acid group. This functional group serves as a versatile launchpad for a multitude of chemical transformations, enabling the introduction of diverse functionalities at the 6-position of the chromene ring. This is crucial for mimicking the structural diversity found in nature and for optimizing the biological activity of synthetic analogues. The ability to readily form stable salts also enhances the solubility and handling of this starting material.[8]

Below is a summary of key transformations that can be performed on the carboxylic acid group, along with the common reagents employed:

Transformation	Resulting Functional Group	Typical Reagents and Conditions	Significance in Natural Product Synthesis
Esterification	Ester (-COOR)	Alcohol (ROH), Acid catalyst (e.g., H₂SO₄) or Coupling agents (e.g., DCC/DMAP)	Many natural products contain ester functionalities. This transformation also serves as a protecting group strategy.
Amidation	Amide (-CONR₂)	Amine (R₂NH), Coupling agents (e.g., HATU, HOBt/EDC)	The amide bond is a cornerstone of many biologically active molecules, including alkaloids and peptides.
Reduction	Primary Alcohol (-CH₂OH)	Strong reducing agents (e.g., LiAlH₄, BH₃·THF)	Alcohols are common in natural products and are themselves versatile intermediates for further functionalization (e.g., conversion to ethers, halides).
Conversion to Acyl Halide	Acyl Halide (-COX)	Thionyl chloride (SOCl₂), Oxalyl chloride ((COCl)₂)	Acyl halides are highly reactive intermediates for esterification, amidation, and Friedel-Crafts acylation reactions.
Curtius Rearrangement	Amine (-NH₂)	Diphenylphosphoryl azide (DPPA), heat; or conversion to acyl azide followed by thermal rearrangement	Provides a route to amines, which are prevalent in alkaloids and other bioactive natural products.

Proposed Synthetic Application: A Pathway to a Cannabinoid-Like Core

While a direct, published synthesis of a specific natural product starting from 2H-Chromene-6-carboxylic acid is not prominently featured in the literature, we can outline a robust and chemically sound hypothetical pathway to a key precursor of a cannabinoid-like molecule. This demonstrates the practical application of the transformations discussed above.

Target: A synthetic precursor to a cannabinoid analogue, featuring an N-alkyl amide at the 6-position.

Rationale: The amide functionality is a common bioisostere for esters and carboxylic acids in drug design and is present in some synthetic cannabinoid modulators. This pathway showcases the strategic conversion of the carboxylic acid to an amide.

Caption: Proposed synthetic pathway from 2H-Chromene-6-carboxylic acid to a cannabinoid analogue precursor.

Protocol 1: Synthesis of N-Hexyl-2H-chromene-6-carboxamide

This protocol details the conversion of the carboxylic acid to an amide using standard peptide coupling reagents. This method is high-yielding, proceeds under mild conditions, and has a broad substrate scope.

Step 1: Activation of the Carboxylic Acid

• Rationale: The direct reaction of a carboxylic acid and an amine to form an amide is a slow and high-temperature process. The use of a coupling agent like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) generates a highly reactive activated ester intermediate, which readily reacts with the amine under mild conditions. A non-nucleophilic base such as DIPEA (N,N-Diisopropylethylamine) is used to deprotonate the carboxylic acid and neutralize any acidic byproducts.

• Procedure:

  • To a solution of 2H-Chromene-6-carboxylic acid (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF, 0.1 M) in a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add HATU (1.1 eq) and DIPEA (2.5 eq).

  • Stir the reaction mixture at room temperature for 20-30 minutes. The formation of the activated ester can be monitored by thin-layer chromatography (TLC).

Step 2: Amide Bond Formation

• Rationale: The amine (in this case, hexylamine) acts as a nucleophile, attacking the activated ester intermediate to form the stable amide bond. The reaction is typically clean and efficient.

• Procedure:

  • To the solution containing the activated ester, add hexylamine (1.2 eq) dropwise via syringe.

  • Continue to stir the reaction mixture at room temperature for 2-4 hours, or until TLC analysis indicates the complete consumption of the starting material.

  • Upon completion, quench the reaction by adding saturated aqueous ammonium chloride (NH₄Cl) solution.

  • Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure N-Hexyl-2H-chromene-6-carboxamide.

Foundational Synthesis: Constructing the 2H-Chromene Scaffold

For researchers who wish to synthesize derivatives of 2H-Chromene-6-carboxylic acid or other substituted chromenes, understanding the fundamental construction of the heterocyclic ring is essential. A highly efficient and sustainable method involves the amino acid-promoted annulation of a phenol with an α,β-unsaturated aldehyde.[1]

Reaction: Synthesis of a 2H-chromene from a resorcinol derivative and an enal, catalyzed by L-alanine.

Mechanism Rationale: The proposed mechanism involves the formation of an electrophilic iminium intermediate from the reaction of the amino acid catalyst with the enal.[1] This intermediate then undergoes a Friedel-Crafts-type reaction with the nucleophilic phenol. Subsequent elimination of the amino acid generates a quinone methide intermediate, which then undergoes a 6π-electrocyclization to form the final 2H-chromene product.[1]

Caption: Proposed mechanism for the amino acid-catalyzed synthesis of 2H-chromenes.

Protocol 2: L-Alanine-Catalyzed Synthesis of a 2H-Chromene

This protocol is adapted from a literature procedure for the synthesis of various natural products and provides a general method for accessing the 2H-chromene core.[1]

• Materials:

  • Substituted Phenol (e.g., Olivetol for cannabichromene synthesis) (1.0 eq)

  • α,β-Unsaturated Aldehyde (e.g., Citral) (1.5 eq)

  • L-Alanine (0.2 - 1.0 eq)

  • Anhydrous Toluene (0.1 - 0.5 M)

• Procedure:

  • To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add the substituted phenol, L-alanine, and anhydrous toluene.

  • Add the α,β-unsaturated aldehyde to the mixture.

  • Heat the reaction mixture to reflux (approximately 110-120 °C) and stir for 12-24 hours. Monitor the progress of the reaction by TLC.

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Dilute the reaction mixture with ethyl acetate and wash with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to obtain the pure 2H-chromene.

This sustainable method avoids the use of harsh or toxic reagents and has been shown to be scalable for the synthesis of several natural products, including Radula chromenes and cannabichromene, on a multigram scale.[1]

Conclusion

2H-Chromene-6-carboxylic acid represents a highly valuable and strategic starting material for the synthesis of natural products and their derivatives. While its direct incorporation into a final natural product in a single step may not be its primary application, its true strength lies in the versatility of the carboxylic acid group. This functional handle allows for the systematic and efficient introduction of a wide range of other functionalities, enabling the construction of complex molecular architectures and the exploration of structure-activity relationships. The protocols and strategies outlined in this guide provide a solid foundation for researchers to leverage the synthetic potential of 2H-Chromene-6-carboxylic acid in their own natural product synthesis and drug discovery endeavors.

References

• Fay, N., & Nay, B. (2025). Amino Acid-Promoted Synthesis of 2H-Chromenes. The Journal of Organic Chemistry. [Link]

• Bentham Science. (2023). The Implication of Chromene Derivatives in Bioactive Admixtures. In The Role of Chromenes in Drug Discovery and Development. [Link]

• ResearchGate. (n.d.). The Role of Chromenes in Drug Discovery and Development. Retrieved from [Link]

• Chen, L., et al. (n.d.). Synthesis of 2H-chromenes: recent advances and perspectives. Organic & Biomolecular Chemistry. [Link]

• SIOC Journals. (n.d.). Advances in Chiral Synthesis of 2-Aryl-2H-Chromene Derivatives. Retrieved from [Link]

• Bentham Books. (n.d.). The Role of Chromenes in Drug Discovery and Development. Retrieved from [Link]

• Proença, F., et al. (2016). Biological importance of structurally diversified chromenes. European Journal of Medicinal Chemistry. [Link]

• Bentham Science. (2023). Chromene and its Importance: Chemistry and Biology. In The Role of Chromenes in Drug Discovery and Development. [Link]

• ResearchGate. (n.d.). Examples of pharmacologically active natural products containing the 2H-chromene core. Retrieved from [Link]

• ResearchGate. (n.d.). Selective 2H-chromene-derived significant natural product and bioactive.... Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 2H-chromen-carboxylic acid ethyl ester (67); 2-amino-4-coumarin-pyrimidine (68). Retrieved from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of 2H-chromenes: recent advances and perspectives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and Characterization of a New Class of Chromene-Azo Sulfonamide Hybrids as Promising Anticancer Candidates with the Exploration of Their EGFR, hCAII, and MMP-2 Inhibitors Based on Molecular Docking Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chemimpex.com [chemimpex.com]

Technical Notes & Optimization

Technical Support Center: 2H-Chromene-6-carboxylic acid Stability and Degradation

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to addressing the stability and degradation challenges associated with 2H-Chromene-6-carboxylic acid. This resource offers troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the integrity of your research and development activities.

Introduction

2H-Chromene-6-carboxylic acid is a valuable heterocyclic compound with a structural motif found in a wide array of biologically active molecules.[1][2][3][4][5][6] However, the inherent reactivity of the 2H-chromene ring system presents stability challenges that can impact experimental outcomes and the shelf-life of developmental drug candidates. Understanding the degradation pathways and implementing appropriate handling and storage strategies are paramount to obtaining reliable and reproducible results. This guide is designed to be a practical resource for navigating these challenges.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of 2H-Chromene-6-carboxylic acid?

A1: The main factors contributing to the degradation of 2H-Chromene-6-carboxylic acid are exposure to light (photodegradation), oxidizing agents, high temperatures, and non-neutral pH conditions (both acidic and basic hydrolysis).[7][8] The 2H-chromene ring is particularly susceptible to oxidation and photo-induced reactions.

Q2: I've noticed a color change in my solid sample of 2H-Chromene-6-carboxylic acid over time. What could be the cause?

A2: A change in color, often to a yellowish or brownish hue, is a common indicator of degradation. This is frequently caused by photodegradation or oxidation. Exposure to ambient light or air can initiate chemical reactions that alter the chromophore of the molecule, leading to the observed color change.

Q3: What are the ideal storage conditions for solid 2H-Chromene-6-carboxylic acid?

A3: To ensure long-term stability, solid 2H-Chromene-6-carboxylic acid should be stored in a tightly sealed, opaque container to protect it from light and moisture. It is advisable to store the compound at low temperatures, such as in a refrigerator (2-8 °C) or freezer (-20 °C), and under an inert atmosphere (e.g., argon or nitrogen) to minimize thermal degradation and oxidation.

Q4: How should I prepare and store solutions of 2H-Chromene-6-carboxylic acid?

A4: Solutions should be prepared fresh whenever possible using high-purity, degassed solvents. If storage is necessary, stock solutions should be prepared in a suitable anhydrous, aprotic solvent, aliquoted into small volumes in tightly sealed vials to minimize headspace and freeze-thaw cycles, and stored at -20°C or below, protected from light.

Q5: Are there any known stabilizers that can be added to formulations containing 2H-Chromene-6-carboxylic acid?

A5: While specific stabilizers for 2H-Chromene-6-carboxylic acid are not extensively documented, general strategies for stabilizing similar compounds can be applied. For solutions, the addition of antioxidants such as butylated hydroxytoluene (BHT) or tocopherol may help prevent oxidation. The choice of stabilizer must be compatible with the intended application and should be validated to ensure it does not interfere with the experiment.

Troubleshooting Guide

This section provides a question-and-answer-formatted guide to troubleshoot specific issues you may encounter during your experiments.

Issue	Possible Cause(s)	Troubleshooting Steps & Explanations
Unexpected peaks in my HPLC chromatogram of a freshly prepared solution.	1. Impurities in the starting material. 2. On-column degradation. 3. Degradation during sample preparation.	1. Verify Purity: Analyze the starting material by an orthogonal method (e.g., LC-MS, NMR) to confirm its purity. 2. Optimize HPLC Method: Use a milder mobile phase (e.g., adjust pH, use a less aggressive organic solvent). Ensure the column is properly equilibrated. 3. Minimize Stress: Prepare samples immediately before analysis. Avoid prolonged exposure to light and elevated temperatures during sample preparation.
The purity of my sample, as determined by HPLC, is decreasing over time, with the appearance of new, unidentified peaks.	Chemical degradation due to environmental factors (light, air, temperature, pH).	1. Characterize Degradants: Use LC-MS/MS or isolate the degradation products for NMR analysis to elucidate their structures. This will provide insight into the degradation pathway (e.g., oxidation, hydrolysis). 2. Perform Forced Degradation Studies: Systematically expose the compound to stress conditions (see Protocol 1) to identify the specific triggers for degradation and to confirm the identity of the observed degradants. 3. Implement Protective Measures: Based on the degradation triggers identified, implement appropriate storage and handling procedures (e.g., use of amber vials, storage under inert gas, refrigerated/frozen storage).
Inconsistent biological assay results.	Degradation of the compound in the assay medium.	1. Assess Stability in Assay Buffer: Incubate 2H-Chromene-6-carboxylic acid in the assay buffer for the duration of the experiment and analyze for degradation by HPLC. 2. Adjust Assay Conditions: If degradation is observed, consider modifying the assay conditions (e.g., adjusting the pH of the buffer, adding an antioxidant if compatible, reducing incubation time). 3. Prepare Fresh Solutions: Always use freshly prepared solutions of the compound for biological assays.
Difficulty in dissolving the compound in aqueous buffers.	The carboxylic acid group imparts some aqueous solubility, but the chromene ring is hydrophobic. pH of the buffer can significantly affect solubility.	1. Adjust pH: The solubility of carboxylic acids increases at higher pH due to deprotonation. Carefully increase the pH of the buffer to enhance solubility. Note that high pH can also accelerate degradation.[9][10][11][12][13] 2. Use Co-solvents: A small percentage of a water-miscible organic solvent (e.g., DMSO, ethanol) can be used to aid dissolution. Ensure the co-solvent is compatible with your experimental system.

Experimental Protocols

Protocol 1: Forced Degradation Studies

Forced degradation studies are essential for identifying potential degradation products and establishing the intrinsic stability of the molecule.[14] These studies should be performed as part of the development of a stability-indicating analytical method.

1. Preparation of Stock Solution:

• Prepare a stock solution of 2H-Chromene-6-carboxylic acid in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis: Mix equal volumes of the stock solution and 0.1 M HCl. Incubate at 60°C for 24, 48, and 72 hours.

• Base Hydrolysis: Mix equal volumes of the stock solution and 0.1 M NaOH. Incubate at room temperature for 1, 4, and 8 hours. Note: Base-catalyzed degradation of phenolic compounds can be rapid.[9][10][11][12][13]

• Oxidative Degradation: Mix equal volumes of the stock solution and 3% H₂O₂. Keep at room temperature, protected from light, for 24, 48, and 72 hours.

• Thermal Degradation: Store the solid compound and the stock solution at 70°C for 7 days.

• Photodegradation: Expose the solid compound and the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[15][16][17] A control sample should be kept in the dark under the same conditions.

3. Sample Analysis:

• At each time point, withdraw an aliquot of the stressed sample.

• For acid and base hydrolysis samples, neutralize with an equivalent amount of base or acid, respectively, before analysis.

• Analyze all samples using a stability-indicating HPLC method (see Protocol 2).

Protocol 2: Stability-Indicating HPLC-UV and LC-MS Method

A validated stability-indicating method is crucial for accurately quantifying the parent compound and its degradation products.[4][5][6][18][19]

1. HPLC-UV Method:

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: Acetonitrile

• Gradient Elution:

  • 0-5 min: 95% A, 5% B

  • 5-25 min: Gradient to 5% A, 95% B

  • 25-30 min: Hold at 5% A, 95% B

  • 30.1-35 min: Return to 95% A, 5% B

• Flow Rate: 1.0 mL/min

• Detection: UV at a wavelength of maximum absorbance for 2H-Chromene-6-carboxylic acid (to be determined by UV scan). A photodiode array (PDA) detector is recommended to assess peak purity.

• Injection Volume: 10 µL

• Column Temperature: 30°C

2. LC-MS Method for Degradant Identification:

• The HPLC method can be coupled to a mass spectrometer (e.g., Q-TOF or Orbitrap) to obtain accurate mass and fragmentation data for the degradation products.[20][21][22][23]

• Ionization Mode: Electrospray Ionization (ESI) in both positive and negative modes to ensure detection of a wide range of degradants.

3. Method Validation:

• The method should be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness. The method is considered stability-indicating if it can resolve the parent compound from all its degradation products formed during forced degradation studies.

Potential Degradation Pathways

Based on the known chemistry of the 2H-chromene ring system and phenolic carboxylic acids, the following degradation pathways are proposed for 2H-Chromene-6-carboxylic acid.

Degradation Trigger	Proposed Pathway	Potential Degradation Products
Photodegradation (UV/Vis Light)	Photo-induced cleavage of the C-O bond in the pyran ring, followed by isomerization and oxidation.	Colored merocyanine-like structures, quinone-type compounds, and higher molecular weight oxygenated derivatives.
Oxidation (e.g., H₂O₂, atmospheric O₂)	Epoxidation of the double bond in the pyran ring, followed by ring-opening to form a diol. Oxidative cleavage of the double bond. Oxidation of the phenol group.	2H-Chromene-3,4-diol-6-carboxylic acid, corresponding aldehydes and carboxylic acids from double bond cleavage, quinone derivatives.
Acid Hydrolysis	Potential for slow hydration of the double bond, though the 2H-chromene ring is generally more stable under acidic than basic conditions.	Limited degradation expected under mild acidic conditions.
Base Hydrolysis	Deprotonation of the phenolic hydroxyl group (if present as an impurity) or the carboxylic acid, followed by enhanced susceptibility to oxidation. Potential for ring-opening under harsh basic conditions.[9][10][11][12][13]	Quinone-type structures and ring-opened products.
Thermal Degradation	Cleavage of the C-O bond in the pyran ring, leading to radical intermediates and subsequent rearrangement or polymerization.	Isomeric compounds, oligomers, and polymers.

Visualization of Degradation and Troubleshooting

Potential Degradation Pathways of 2H-Chromene-6-carboxylic acid

Caption: Potential degradation pathways for 2H-Chromene-6-carboxylic acid.

Troubleshooting Workflow for Stability Issues

Caption: A logical workflow for troubleshooting stability issues.

References

• Friedman, M., & Jürgens, H. S. (2000). Effect of pH on the Stability of Plant Phenolic Compounds. Journal of Agricultural and Food Chemistry, 48(6), 2101–2108. [Link]

• SciSpace. (2000). Effect of pH on the Stability of Plant Phenolic Compounds. [Link]

• Friedman, M., & Jürgens, H. S. (2000). Effect of pH on the stability of plant phenolic compounds. PubMed. [Link]

• ResearchGate. (2000). Effect of pH on the Stability of Plant Phenolic Compounds. [Link]

• J-Stage. (n.d.). Stability of Polyphenols under Alkaline Conditions and the Formation of a Xanthine Oxidase Inhibitor from Gallic Acid in a Solution at pH 7.4. [Link]

• Academia.edu. (n.d.). (PDF) Photostability Issues in Pharmaceutical Dosage Forms and Photostabilization. [Link]

• Pharmaguideline. (n.d.). Photolytic Degradation and Its Prevention. [Link]

• MDPI. (2021). Titanium Dioxide-Based Photocatalysts for Degradation of Emerging Contaminants including Pharmaceutical Pollutants. [Link]

• Bentham Science Publishers. (2023). Chromene as Antioxidants. [Link]

• RACO. (2017). Synthesis and evaluation of some chromene derivatives as antioxidant with surface activity. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 2H-chromenes (2H-benzopyrans). [Link]

• Taylor & Francis Online. (2024). Improved Photocatalytic Degradation of Pharmaceutical Compounds from Aqueous Solutions Using Pd/Zno Nanocomposite as a Model of. [Link]

• The Journal of Organic Chemistry. (2025). Amino Acid-Promoted Synthesis of 2H-Chromenes. [Link]

• Patel, S. A., et al. (n.d.). Evaluation of Antioxidant Activity of 2H-Chromene Derivatives through Optimized Green Synthesis. Ukrainian Food Journal. [Link]

• ResearchGate. (2026). A novel procedure for the synthesis of a new class of chromenes derivatives in aqueous media:Investigation of antioxidant activity. [Link]

• Biointerface Research in Applied Chemistry. (2023). Synthesis and Antioxidant Activity of some novel 4H- Chromene Derivatives Catalysed by Biogenic Tin Oxide Nanoparticles. [Link]

• Google Patents. (2014). WO2014111903A2 - A process for the preparation of 6-fluoro-3,4-dihydro-2h-chromene- 2-carbaldehyde.

• ChemRxiv. (n.d.). Amino Acid-Promoted Synthesis of 2H-Chromenes. [Link]

• ICH. (n.d.). STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS. [Link]

• EMA. (n.d.). Q1B Photostability Testing of New Active Substances and Medicinal Products. [Link]

• Indian Academy of Sciences. (n.d.). Synthesis of chromene analogues via oxidative cleavage of 1,2-diols. [Link]

• Q-Lab. (n.d.). Understanding ICH Photostability Testing. [Link]

• SpringerLink. (n.d.). Advances in NMR Spectroscopy for Lipid Oxidation Assessment. [Link]

• PMC. (n.d.). Acyl Radicals from Aromatic Carboxylic Acids by Means of Visible-Light Photoredox Catalysis. [Link]

• IslandScholar. (n.d.). Synthesis, Characterization and Biological Studies of Chromene Derivatives. [Link]

• WMINOLAB. (2025). Photostability and Stress Testing. [Link]

• RSC Publishing. (n.d.). Synthesis, spectroscopic, SC-XRD/DFT and non-linear optical (NLO) properties of chromene derivatives. [Link]

• PMC. (n.d.). A Stability-Indicating HPLC Method for the Determination of Memantine Hydrochloride in Dosage Forms through Derivatization with 1-Fluoro-2,4-dinitrobenzene. [Link]

• SciSpace. (2017). Development and Validation of a Stability-Indicating HPLC Method for the Simultaneous Determination of Florfenicol and Flunixin. [Link]

• orientjchem.org. (n.d.). Stability Indicating RP-HPLC Method Development for Related Substances of Anti-Histamine Promethazine Hydrochloride and its Validation Study. [Link]

• PMC. (n.d.). Stability-Indicating HPLC Method for the Determination of Cefcapene Pivoxil. [Link]

• RSC Publishing. (n.d.). A new stability indicating HPLC method with QDa and PDA detectors for the determination of process and degradation impurities of ivabradine including separation of diastereomeric N-oxides. [Link]

• PMC. (2016). Degradation Kinetics and Mechanism of Lithospermic Acid under Low Oxygen Condition Using Quantitative 1H NMR with HPLC-MS. [Link]

• ResearchGate. (n.d.). LC-MS identification of the degradation products of eplerenone. [Link]

• PMC. (n.d.). LC and LC–MS/MS studies for the identification and characterization of degradation products of acebutolol. [Link]

• Journal of Analytical Science and Technology. (n.d.). LC-Q-TOF-MS driven identification of potential degradation impurities of venetoclax, mechanistic explanation on degradation path. [Link]

• RSC Publishing. (n.d.). Characterization of degradation products of regorafenib by LC-QTOF-MS and NMR spectroscopy: investigation of rearrangement and odd-electron ion formation during collision-induced dissociations under ESI-MS/MS. [Link]

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• 3. islandscholar.ca [islandscholar.ca]
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• 5. Stability-Indicating HPLC Method for the Determination of Cefcapene Pivoxil - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A new stability indicating HPLC method with QDa and PDA detectors for the determination of process and degradation impurities of ivabradine including separation of diastereomeric N-oxides - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. biofargo.com [biofargo.com]
• 8. (PDF) Photostability Issues in Pharmaceutical Dosage Forms and Photostabilization [academia.edu]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Effect of pH on the Stability of Plant Phenolic Compounds (2000) | Mendel Friedman | 808 Citations [scispace.com]
• 11. Effect of pH on the stability of plant phenolic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Stability of Polyphenols under Alkaline Conditions and the Formation of a Xanthine Oxidase Inhibitor from Gallic Acid in a Solution at pH 7.4 [jstage.jst.go.jp]
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• 15. database.ich.org [database.ich.org]
• 16. ema.europa.eu [ema.europa.eu]
• 17. Understanding ICH Photostability Testing | Q-Lab [q-lab.com]
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• 19. Stability Indicating RP-HPLC Method Development for Related Substances of Anti-Histamine Promethazine Hydrochloride and its Validation Study. – Oriental Journal of Chemistry [orientjchem.org]
• 20. Degradation Kinetics and Mechanism of Lithospermic Acid under Low Oxygen Condition Using Quantitative 1H NMR with HPLC-MS | PLOS One [journals.plos.org]
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• 22. LC and LC–MS/MS studies for the identification and characterization of degradation products of acebutolol - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Characterization of degradation products of regorafenib by LC-QTOF-MS and NMR spectroscopy: investigation of rearrangement and odd-electron ion formation during collision-induced dissociations under ESI-MS/MS - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Solubilization Guide for 2H-Chromene-6-carboxylic Acid

[1][2]

Case ID: SOL-2H-C6CA-001 Status: Resolved Assigned Scientist: Dr. A. Vance, Senior Application Scientist Topic: Solubility Optimization for Biological Assays[1][2]

Executive Summary & Physicochemical Profile[1][2][3]

User Issue: Difficulty maintaining 2H-Chromene-6-carboxylic acid in solution when diluting from DMSO stocks into aqueous biological media (cell culture or enzymatic buffers).

Root Cause Analysis: The solubility issues stem from the molecule's "amphiphilic mismatch." The chromene core is lipophilic (hydrophobic), while the carboxylic acid tail is ionizable.

• Lipophilicity (LogP): ~2.8 (Predicted).[1][2] This indicates a strong preference for organic solvents.[2]

• Acidity (

  ): ~4.2 – 4.5. At pH < 4, the molecule is neutral and insoluble in water. At pH > 6, it exists as a soluble carboxylate anion.[2]

• The "Crash-Out" Phenomenon: When a DMSO stock (high solubility) is diluted into a neutral buffer (pH 7.4), the local environment transiently shifts.[1][2] If the buffer capacity is weak or the concentration is too high, the hydrophobic chromene cores aggregate before the carboxylic acid can fully ionize and stabilize the molecule.

Quick Reference Data

Property	Value	Implication for Assay
Molecular Weight	~190.15 g/mol	Small molecule, fast diffusion.[1][2][3]
Predicted LogP	2.8	Moderate lipophilicity; prone to non-specific binding to plastics.[1][2]
(Acid)	~4.2	CRITICAL: Must be maintained at pH > 6.0 for aqueous solubility.[1][2]
Max Solubility (DMSO)	> 50 mM	Excellent for stock solutions.[1][2]
Max Solubility (PBS pH 7.4)	< 100 M (Kinetic)	Risk of precipitation above this limit without additives.[2]

Standard Operating Procedures (SOPs)

Protocol A: The "pH-Shift" Dilution Method (Recommended)

Best for: Enzymatic assays and robust cell lines.[1][2]

The Logic: This protocol prevents the "solvent shock" precipitation by ensuring the aqueous phase is pre-buffered to immediately ionize the carboxylic acid upon contact.

• Stock Preparation:

  • Dissolve 2H-Chromene-6-carboxylic acid in anhydrous DMSO to create a 10 mM or 20 mM stock .[1][2]

  • Note: Sonicate for 5 minutes to ensure complete dissolution.

• Buffer Preparation (The Receiver):

  • Prepare your assay buffer (e.g., PBS or HEPES).[2]

  • Crucial Step: Verify the buffer pH is 7.4 – 8.0 .[1] If the buffer is acidic (e.g., MES pH 6.0), solubility will fail.[2]

• The Step-Down Dilution:

  • Do not add 1

    L of stock directly to 1000 L of media (1:1000 shock).

  • Intermediate Step: Prepare a 10x working solution in a solvent-compatible buffer (e.g., PBS + 5% DMSO).

  • Add the stock slowly to the intermediate buffer while vortexing.

• Final Addition:

  • Add the intermediate solution to your cells/protein.

  • Target Final DMSO: < 0.5% (v/v).[2][4]

Protocol B: Cyclodextrin Complexation (High Sensitivity)

Best for: Sensitive primary cells or in vivo studies where DMSO toxicity is a concern.[2]

The Logic: Hydroxypropyl-

-cyclodextrin (HP- -CD) forms a "host-guest" inclusion complex.[1][2] The hydrophobic chromene ring sits inside the CD cavity, while the hydrophilic exterior keeps the complex soluble in water.

• Prepare Vehicle:

  • Dissolve 20% (w/v) HP-

    -CD in sterile water or saline.[1][2] Filter sterilize (0.22 m).[2]

• Drug Addition:

  • Add the solid 2H-Chromene-6-carboxylic acid directly to the CD solution (avoiding DMSO entirely if possible).[1][2]

  • Alternative: Add a concentrated DMSO aliquot to the CD solution.

• Equilibration:

  • Shake or vortex at Room Temperature for 4–6 hours. The solution should turn clear.

  • This "thermodynamic solubility" method is far more stable than simple DMSO dilution.[2]

Decision Logic & Mechanism Visualization

Figure 1: Solubilization Strategy Decision Tree

Use this flowchart to select the correct protocol based on your assay constraints.

Caption: Decision matrix for selecting the optimal solubilization method based on concentration requirements and biological system tolerance.

Figure 2: The "Crash-Out" Mechanism

Understanding why precipitation happens allows you to prevent it.[1][2]

Caption: Kinetic competition between solubility (ionization) and precipitation (aggregation).[2] Winning this race requires pH control and mixing speed.

Troubleshooting & FAQ

Q: My solution turns cloudy immediately upon adding the stock to the media. Why? A: This is "kinetic precipitation."[1][2] The DMSO diffuses into the water faster than the drug can disperse. The local concentration of the drug spikes, exceeding its solubility limit.

• Fix: Vortex the media while adding the drug stock. Do not add the drug to a static solution.

Q: Can I use acidic buffers (pH 5.0) for lysosomal assays? A: Likely no. The

of the carboxylic acid is ~4.2. At pH 5.0, a significant portion (~15-20%) of the molecule will be in the neutral, insoluble form.[2]

• Fix: You must lower the concentration significantly (< 10

  M) or use a high concentration of Cyclodextrin (CD) to "hide" the hydrophobic core from the acidic water.

Q: Is the compound stable in DMSO? A: Yes, chromene derivatives are generally stable in DMSO at -20°C. However, avoid repeated freeze-thaw cycles which introduce atmospheric water.[1][2] Water in DMSO lowers the solubility power and can cause "silent precipitation" inside the cryovial.

Q: I see crystals after 24 hours of incubation. What happened? A: This is "Ostwald Ripening." Small, invisible micro-aggregates formed during the initial dilution and slowly grew into visible crystals over time.

• Fix: Filter your working solution (0.22

  m) immediately after preparation to remove nucleation sites, or switch to the Cyclodextrin protocol (Protocol B) for long-duration assays.

References

• Physicochemical Properties of Chromenes

  • PubChem. 2,2-Dimethyl-2H-chromene-6-carboxylic acid (Compound Summary).[1][2] National Library of Medicine.[2] Accessed 2026.[2]

  • [Link][2]

• Solubility of Carboxylic Acids

  • Yalkowsky, S. H., et al.[2] Handbook of Aqueous Solubility Data. CRC Press, 2010.[2] (General reference for carboxylic acid solubility vs. pH).

  • Lumen Learning.[2] Physical Properties of Carboxylic Acids.

  • [Link]

• Cyclodextrin Protocols

  • Loftsson, T., & Brewster, M. E.[2] Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology, 2010.

  • [Link]

• DMSO Solubility Data

  • Gaylord Chemical.[2][5] Dimethyl Sulfoxide (DMSO) Solubility Data.

  • [Link]

Sources

• 1. Anofinic acid | C12H12O3 | CID 5319235 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. PubChemLite - 2,2-dimethyl-2h-chromene-6-carboxylic acid (C12H12O3) [pubchemlite.lcsb.uni.lu]
• 3. organicchemistrydata.org [organicchemistrydata.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. ptacts.uspto.gov [ptacts.uspto.gov]

strategies to minimize side reactions in 2H-chromene synthesis

Welcome to the technical support center for 2H-chromene synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are working with this privileged heterocyclic scaffold. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to help you navigate the complexities of 2H-chromene synthesis and minimize the formation of unwanted side products. Our approach is grounded in mechanistic principles to provide not just solutions, but a deeper understanding of your chemical transformations.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental challenges in a question-and-answer format, providing both the "what to do" and the "why it works."

Issue 1: Low Yield of the Desired 2H-Chromene

Question: My reaction is resulting in a low yield of the target 2H-chromene. What are the likely causes and how can I improve the yield?

Answer: Low yields in 2H-chromene synthesis can stem from several factors, including suboptimal reaction conditions, catalyst inefficiency, or competing side reactions. Here’s a systematic approach to troubleshooting:

• Re-evaluate Your Reaction Conditions:

  • Solvent Choice: The polarity and boiling point of the solvent can significantly impact reaction rates and selectivity. For instance, in the ring-closing carbonyl-olefin metathesis (RCCOM) of O-allyl salicylaldehydes, ethanol has been shown to be an optimal solvent for maximizing the yield of the desired 2H-chromene while minimizing side products.[1] In other systems, such as amino acid-promoted synthesis, toluene or propyl acetate may be more suitable.[2]

  • Temperature: Reaction temperature is a critical parameter. While higher temperatures can increase the reaction rate, they can also promote decomposition or the formation of byproducts. A systematic temperature screen is recommended. For example, in some RCCOM reactions, increasing the temperature from 120 °C to 140 °C can improve conversion and yield.[1]

  • Concentration: Higher concentrations might favor intermolecular side reactions, while very low concentrations could slow down the desired intramolecular cyclization.

• Catalyst Performance:

  • Catalyst Loading: Insufficient catalyst loading can lead to incomplete conversion. Conversely, excessive catalyst loading may not only be uneconomical but can also lead to the formation of byproducts. For some iron-catalyzed intramolecular alkyne-carbonyl metathesis reactions, a catalyst loading of 15 mol % of FeCl₃ is effective.[3] In certain RCCOM reactions, increasing catalyst loading to 20 mol% can significantly boost yields for more challenging substrates.[1]

  • Catalyst Choice: The nature of the catalyst is paramount. For syntheses involving propargyl aryl ethers, gold catalysts like Ph₃PAuNTf₂ have been shown to be highly versatile.[3] For reactions starting from salicylaldehydes and alkynes, cobalt(II) porphyrin complexes offer a metalloradical approach with good yields.[4][5] Organocatalytic methods, employing simple amines or amino acids, present a metal-free alternative that can be highly efficient.[2][6]

• Substrate Reactivity:

  • Steric and Electronic Effects: The electronic nature of the substituents on your starting materials can significantly influence reactivity. Electron-donating groups on the phenol or salicylaldehyde precursor generally enhance reactivity, while electron-withdrawing groups can slow down the reaction, sometimes requiring higher catalyst loadings or temperatures.[3] Steric hindrance near the reactive sites can also impede cyclization.

Issue 2: Formation of Coumarin Byproducts

Question: I am observing the formation of a significant amount of coumarin in my reaction mixture. How can I prevent this oxidation side reaction?

Answer: The oxidation of the desired 2H-chromene to the corresponding coumarin is a common side reaction, especially when the 2H-chromene product is sensitive to air or oxidizing agents present in the reaction mixture.

• Strictly Anaerobic Conditions:

  • Inert Atmosphere: The most crucial step is to maintain a strictly inert atmosphere (e.g., nitrogen or argon) throughout the reaction and workup. This can be achieved by using Schlenk techniques or a glovebox.

  • Degassed Solvents: Use solvents that have been thoroughly degassed by methods such as freeze-pump-thaw or by bubbling with an inert gas.

• Choice of Catalyst and Reagents:

  • Avoid Oxidizing Agents: Scrutinize all reagents and catalysts for potential oxidizing properties. Some metal catalysts, under certain conditions, can facilitate oxidation.

  • Redox-Neutral Catalysis: Employing catalytic systems that operate under redox-neutral conditions can minimize the risk of oxidation. For instance, certain rhodium(III)-catalyzed C-H activation/[3 + 3] annulation reactions are designed to be redox-neutral.[7]

• Workup and Purification:

  • Minimize Exposure to Air: During the workup and purification process, minimize the exposure of the product to air.

  • Prompt Purification: Purify the crude product as soon as possible after the reaction is complete to prevent gradual oxidation upon standing.

Issue 3: Formation of Chalcone and Other Open-Chain Byproducts

Question: My synthesis is yielding significant amounts of chalcone-type or other open-chain byproducts instead of the cyclized 2H-chromene. What is causing this and how can I promote cyclization?

Answer: The formation of open-chain byproducts, such as chalcones, indicates that the initial condensation or addition reaction is occurring, but the subsequent intramolecular cyclization is not proceeding efficiently. This can be due to several factors:

• Inefficient Cyclization Conditions:

  • Catalyst for Cyclization: The chosen catalyst may be effective for the initial bond formation but not for the ring-closing step. For example, in syntheses starting from phenols and α,β-unsaturated aldehydes, a catalyst system that promotes the formation of an ortho-quinone methide intermediate is crucial for the subsequent 6π-electrocyclization. Simple amines and amino acids have been shown to be effective in this regard.

  • Lewis or Brønsted Acid Co-catalysts: In some cases, the addition of a Lewis or Brønsted acid can facilitate the cyclization step. For instance, a phenylboronic/benzoic acid co-catalyst system has been used effectively for the synthesis of 2H-chromenes from phenols and α,β-unsaturated aldehydes.[8]

• Reversibility of the Cyclization Step: The cyclization step might be reversible, and the open-chain form may be thermodynamically more stable under the reaction conditions.

  • Temperature Adjustment: Lowering the reaction temperature might favor the cyclized product if the retro-cyclization has a higher activation energy.

  • Solvent Effects: The solvent can influence the equilibrium between the open-chain and cyclized forms. Experiment with solvents of different polarities.

• Alternative Reaction Pathways:

  • Wittig Reaction: For the synthesis of chalcones that are precursors to chromenes, if the initial Claisen-Schmidt condensation is problematic and leads to a complex mixture, switching to a Wittig reaction can provide a cleaner route to the chalcone, which can then be cyclized in a separate step.[9]

Issue 4: Formation of Dimeric or Polymeric Byproducts

Question: I am observing the formation of dimeric or other high-molecular-weight byproducts. How can I favor the intramolecular reaction?

Answer: The formation of dimeric or polymeric byproducts suggests that intermolecular reactions are competing with the desired intramolecular cyclization.

• High Dilution Conditions: The most effective strategy to favor intramolecular reactions is to work under high dilution. This reduces the probability of reactive intermediates encountering each other. A systematic dilution study is recommended to find the optimal concentration.

• Slow Addition of Reagents: If one of the starting materials is particularly reactive, its slow addition to the reaction mixture can maintain a low instantaneous concentration, thereby favoring the intramolecular pathway.

• Optimization of Stoichiometry: In some cases, such as the amino acid-promoted synthesis of certain chromenes, optimizing the stoichiometry of the reagents can limit the formation of dichromene byproducts.[2]

Frequently Asked Questions (FAQs)

Q1: What are the most common starting materials for 2H-chromene synthesis?

A1: The most common synthetic routes to 2H-chromenes start from:

• Salicylaldehydes and a C2 component: This can include alkynes, vinylboronic acids, or compounds with an active methylene group.[3][4][10]

• Phenols and a C3 component: Typically, α,β-unsaturated aldehydes or ketones are used.[2][5]

• Propargyl aryl ethers: These can undergo intramolecular cyclization.[3]

• o-Quinone methides (o-QMs): These are often generated in situ and undergo a 6π-electrocyclization.[2][11]

Q2: What are the main advantages of using organocatalysis for 2H-chromene synthesis?

A2: Organocatalysis offers several advantages:

• Metal-Free Conditions: This avoids potential contamination of the final product with toxic transition metals, which is particularly important in medicinal chemistry.[6][12]

• Mild Reaction Conditions: Many organocatalytic methods proceed under mild conditions, which can improve the functional group tolerance of the reaction.[6][11]

• Cost-Effectiveness and Sustainability: Organocatalysts are often inexpensive, readily available, and can be more environmentally benign than their metal-based counterparts.

• Enantioselective Synthesis: Chiral organocatalysts can be used to synthesize enantioenriched 2H-chromenes.[3]

Q3: How do I choose the best catalyst for my specific 2H-chromene synthesis?

A3: The choice of catalyst depends on your starting materials and the desired substitution pattern on the 2H-chromene ring.

• For intramolecular alkyne-carbonyl metathesis: Iron catalysts like FeCl₃ are a good choice.[3]

• For reactions of salicylaldehydes with alkynes via a radical pathway: Cobalt(II) porphyrin complexes are effective.[4][5]

• For the reaction of phenols with α,β-unsaturated aldehydes: Simple amino acids like L-alanine or amines such as diethylamine can be very efficient.[2][13]

• For cyclization of propargyl aryl ethers: Gold catalysts often provide high yields.[3]

• For multi-component reactions involving salicylaldehydes, amines, and alkenylboronic acids: A catalytic amount of the amine itself can be sufficient.[10]

A summary of catalyst choices for different synthetic strategies is provided in the table below.

Synthetic Strategy	Starting Materials	Recommended Catalyst(s)	Key Advantages
Intramolecular Alkyne-Carbonyl Metathesis	Alkynyl ethers of salicylaldehyde	FeCl₃	High yields for 3-substituted 2H-chromenes.[3]
Metalloradical Cyclization	Salicyl N-tosylhydrazones and terminal alkynes	Cobalt(II) porphyrin complexes	Broad substrate scope, good yields.[4][5]
Annulation Reaction	Phenols and α,β-unsaturated aldehydes	Amino acids (e.g., L-alanine), Phenylboronic/benzoic acid	Metal-free, sustainable, mild conditions.[2][8]
Ring-Closing Carbonyl-Olefin Metathesis	O-allyl salicylaldehydes	Hydrazine catalysts	Efficient for specific substitution patterns.[1]
Cyclization of Propargyl Aryl Ethers	Propargyl aryl ethers	Gold catalysts (e.g., Ph₃PAuNTf₂)	Versatile, good to high yields.[3]

Q4: Can I synthesize 2H-chromenes using green chemistry principles?

A4: Yes, several synthetic methodologies for 2H-chromenes align with the principles of green chemistry.

• Use of Greener Solvents: Some reactions can be performed in more environmentally friendly solvents like ethanol or even water.[1][10]

• Catalysis: The use of catalytic amounts of reagents is inherently greener than stoichiometric approaches. Organocatalysis and the use of earth-abundant metal catalysts (e.g., iron) are particularly noteworthy.[3][12]

• Atom Economy: One-pot and multi-component reactions that form the 2H-chromene core in a single step often have high atom economy.[12]

• Energy Efficiency: Microwave-assisted synthesis can significantly reduce reaction times and energy consumption.[14]

Experimental Protocols

Protocol 1: Amino Acid-Promoted Synthesis of 2H-Chromenes from a Resorcinol and an α,β-Unsaturated Aldehyde

This protocol is adapted from the work of Cumbel et al. and is suitable for the synthesis of a variety of 2H-chromenes.[2]

Materials:

• Resorcinol derivative (1.0 equiv)

• α,β-Unsaturated aldehyde (1.5 - 2.5 equiv)

• L-alanine (1.0 equiv)

• Toluene

Procedure:

• To a sealed tube, add the resorcinol derivative, L-alanine, and a magnetic stir bar.

• Add toluene to achieve a suitable concentration (e.g., 0.1-0.5 M).

• Add the α,β-unsaturated aldehyde to the mixture.

• Seal the tube and heat the reaction mixture to 120 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Iron-Catalyzed Intramolecular Alkyne-Carbonyl Metathesis

This protocol is based on the work of Jana and co-workers for the synthesis of 3-substituted 2H-chromenes.[3]

Materials:

• Alkynyl ether of salicylaldehyde (1.0 equiv)

• Anhydrous iron(III) chloride (FeCl₃) (15 mol %)

• Anhydrous acetonitrile

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add the alkynyl ether of salicylaldehyde and a magnetic stir bar.

• Add anhydrous acetonitrile via syringe.

• Add anhydrous FeCl₃ to the solution.

• Heat the reaction mixture to the optimal temperature (e.g., 80 °C) and stir.

• Monitor the reaction by TLC or GC-MS.

• Once the starting material is consumed, cool the reaction to room temperature.

• Quench the reaction with water and extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the residue by flash column chromatography.

Visualizations

Caption: A troubleshooting workflow for low yields in 2H-chromene synthesis.

Caption: Simplified overview of two common mechanistic pathways to 2H-chromenes.

References

• Douglas, C. J., & Toy, P. H. (2018). Synthesis of 2H-Chromenes via Hydrazine-Catalyzed Ring-Closing Carbonyl-Olefin Metathesis. ACS Catalysis, 8(10), 9584-9589. Available from: [Link]

• Sharma, A., Jain, P. K., Kaushik, J., & Jain, S. (2025). Synthesis of 2H-Chromenes via Green Catalytic Approaches: A Recent Update. Current Organocatalysis, 12(4), 247-271. Available from: [Link]

• Majumdar, N., Paul, N. D., Mandal, S., de Bruin, B., & Wulff, W. D. (2015). Catalytic Synthesis of 2H-Chromenes. ACS Catalysis, 5(4), 2329-2366. Available from: [Link]

• Zhang, J., et al. (2021). Synthesis of 2H-benzo[h]chromenes by Organocatalytic Mannich cyclization cascade reactions via the novel amine-promoted QM pathway. ResearchGate. Available from: [Link]

• Cumbel, M., et al. (2025). Amino Acid-Promoted Synthesis of 2H-Chromenes. The Journal of Organic Chemistry. Available from: [Link]

• Various Authors. (n.d.). Synthesis of 2H-chromenes (2H-benzopyrans). Organic Chemistry Portal. Available from: [Link]

• Paul, N. D., et al. (2014). A Metalloradical Approach to 2H-Chromenes. Journal of the American Chemical Society, 136(29), 10342-10345. Available from: [Link]

• Li, J., et al. (2017). Synthesis of 2H-Chromenones from Salicylaldehydes and Arylacetonitriles. Molecules, 22(7), 1197. Available from: [Link]

• Kumar, R., et al. (2020). 2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold. Frontiers in Chemistry, 8, 673. Available from: [Link]

• Majumdar, N., et al. (2015). Catalytic Synthesis of 2H-Chromenes. UvA-DARE (Digital Academic Repository). Available from: [Link]

• Bolshan, Y., & Batey, R. A. (2011). The formation of 2H-chromenes. ResearchGate. Available from: [Link]

• Kabalka, G. W., et al. (2011). Synthesis of 2H-chromenes and 1,2-dihydroquinolines from aryl aldehydes, amines, and alkenylboron compounds. Molecules, 16(7), 5790-5800. Available from: [Link]

• Organic Synthesis. (2020, April 11). 2H-Chromenes from α,β-Unsaturated Aldehydes and Substituted Phenols | Lindbergin E Total Synthesis [Video]. YouTube. Available from: [Link]

• Skrzyńska, A., et al. (2025). Formation of 2H- and 4H-chromene Rings in Intramolecular Rauhut–Currier Reaction, Catalyzed by Lithium Selenolates. ACS Omega. Available from: [Link]

• Zhang, J., et al. (2021). Facile Synthesis of 2H-Benzo[h]Chromenes via an Arylamine-Catalyzed Mannich Cyclization Cascade Reaction. Molecules, 26(7), 2028. Available from: [Link]

• Majumdar, N., et al. (2015). Catalytic Synthesis of 2H-Chromenes. ResearchGate. Available from: [Link]

• Cumbel, M., et al. (2025). Amino Acid-Promoted Synthesis of 2H-Chromenes. ChemRxiv. Available from: [Link]

• Kumar, R., et al. (2020). 2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold. Frontiers in Chemistry, 8, 673. Available from: [Link]

• Curreri, F., et al. (2022). The green chemistry of chalcones: Valuable sources of privileged core structures for drug discovery. Frontiers in Chemistry, 10, 970344. Available from: [Link]

• Kilaru, R. B., & Vaddula, B. R. (2022). Coumarins Synthesis and Transformation via C–H Bond Activation—A Review. Inorganics, 10(2), 23. Available from: [Link]

• Singh, P., et al. (2025). Eco-friendly Approaches to Chromene Derivatives: A Comprehensive Review of Green Synthesis Strategies. ResearchGate. Available from: [Link]

• Molnar, M., et al. (2020). Recent Advances in the Synthesis of Coumarin Derivatives from Different Starting Materials. Molecules, 25(5), 1200. Available from: [Link]

• Ghorbani-Vaghei, R., & Malaeke, S. (2016). Highly Efficient Synthesis of New 2H-Chromene Dyes using Cu-SBA-15. Organic Chemistry: An Indian Journal, 12(3), 107. Available from: [Link]

• Synthetic Design Of Coumarin And 2H-Chromene-2-Thione Derivatives To Inhibit Carcinogenesis. (2013). Semantic Scholar. Available from: [Link]

• Costa, M. S., et al. (2018). Exploitation of new chalcones and 4H-chromenes as agents for cancer treatment. European Journal of Medicinal Chemistry, 157, 1116-1128. Available from: [Link]

• Zhuang, C., et al. (2017). Chalcone: A Privileged Structure in Medicinal Chemistry. Chemical Reviews, 117(12), 7762-7810. Available from: [Link]

• A proposed mechanism for the formation of coumarin and chromene. (n.d.). ResearchGate. Available from: [Link]

Sources

• 1. Synthesis of 2H-Chromenes via Hydrazine-Catalyzed Ring-Closing Carbonyl-Olefin Metathesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A Metalloradical Approach to 2H-Chromenes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pure.uva.nl [pure.uva.nl]
• 6. researchgate.net [researchgate.net]
• 7. 2H-Chromene synthesis [organic-chemistry.org]
• 8. youtube.com [youtube.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Synthesis of 2H-chromenes and 1,2-dihydroquinolines from aryl aldehydes, amines, and alkenylboron compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Facile Synthesis of 2H-Benzo[h]Chromenes via an Arylamine-Catalyzed Mannich Cyclization Cascade Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 12. eurekaselect.com [eurekaselect.com]
• 13. 2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Technical Support Center: 2H-Chromene-6-carboxylic Acid Synthesis &amp; Purification

Topic: Enhancing the Yield and Purity of 2H-Chromene-6-carboxylic Acid Content Type: Technical Support Center Guide

Executive Summary & Core Chemistry

Researchers working on 2H-Chromene-6-carboxylic acid often face two critical bottlenecks: competitive benzofuran formation during cyclization and oxidative polymerization during isolation. This compound is a vital scaffold for retinoid X receptor (RXR) agonists and various pharmacophores.

The most robust synthetic pathway involves the O-propargylation of methyl 4-hydroxybenzoate , followed by thermal Claisen rearrangement/cyclization , and finally ester hydrolysis . Direct synthesis using the free acid often leads to lower yields due to solubility issues and decarboxylation risks.

The "Golden Path" Workflow

The following diagram outlines the optimized protocol to maximize yield and minimize by-products.

Figure 1: Optimized synthetic workflow favoring the 6-endo-dig cyclization pathway over 5-exo-dig (benzofuran).

Synthesis Optimization (Upstream)

Q: Why is my yield low during the cyclization of the propargyl ether?

A: Low yields in the thermal cyclization step (Step 2) are typically caused by incomplete Claisen rearrangement or polymerization .

• Mechanism: The reaction proceeds via a [3,3]-sigmatropic rearrangement to an ortho-allenyl phenol, which then undergoes a [1,5]-hydrogen shift and electrocyclization.

• The Fix:

  • Temperature Control: This reaction has a high activation energy. Ensure your internal reaction temperature reaches 180–200°C . Common solvents like toluene (bp 110°C) are insufficient. Use N,N-diethylaniline (bp 217°C) or PEG-400 as the solvent.

  • Concentration: Run the reaction at high dilution (0.1 M ) to prevent intermolecular polymerization of the reactive allenyl phenol intermediate.

  • Inert Atmosphere: The chromene double bond is susceptible to oxidation. Rigorous Argon/Nitrogen sparging is mandatory.

Q: I am seeing a significant "benzofuran" impurity. How do I stop this?

A: The benzofuran derivative (2-methylbenzofuran-5-carboxylic acid) is the thermodynamic sink of the 5-exo-dig cyclization pathway, which competes with the desired 6-endo-dig pathway.

Factor	Favors 2H-Chromene (Desired)	Favors Benzofuran (Undesired)
Solvent Polarity	Non-polar / Aprotic (e.g., o-dichlorobenzene)	Polar / Protic (e.g., Ethanol, DMF)
Catalyst	Thermal (uncatalyzed) or Cu(II)	Pd(II) or Base-catalyzed
Temperature	High (>180°C)	Moderate (<100°C)

Protocol Adjustment: If using a metal catalyst (like Ag or Au), switch to a purely thermal rearrangement in a high-boiling, non-polar solvent like 1,2-dichlorobenzene or diphenyl ether .

Purification & Isolation (Downstream)

Q: The crude product is a dark tar. How do I isolate the pure acid?

A: 2H-chromenes are acid-sensitive and prone to polymerization, leading to tars. Avoid silica gel chromatography for the free acid if possible, as the acidic surface can degrade the product.

Recommended Purification Strategy (Acid-Base Extraction): Since your target is a carboxylic acid, use its chemical properties to your advantage:

• Dissolve the crude dark oil in Ethyl Acetate .

• Extract with saturated NaHCO₃ (aq) . The chromene acid moves to the aqueous layer; non-acidic impurities (unreacted ether, dimers, tars) stay in the organic layer.

• Wash the aqueous layer twice with fresh Ethyl Acetate to remove trapped organics.

• Acidify the aqueous layer carefully with 1M HCl to pH 3–4 at 0°C .

• Precipitate: The product should precipitate as a solid. Filter and wash with cold water.

Q: My product is colored (yellow/brown) even after extraction. How do I recrystallize it?

A: The color usually comes from trace oxidation products (chromanones or quinone methides).

• Solvent System: Recrystallize from Ethyl Acetate/Hexane or Ethanol/Water .

• Activated Carbon: If the color persists, dissolve the acid in hot ethanol, treat with activated charcoal for 10 minutes, filter hot through Celite, and then cool to crystallize.

Troubleshooting Guide

Use this decision tree to diagnose specific failure modes in your experiment.

Figure 2: Diagnostic decision tree for common synthetic failures.

Symptom-Cause-Solution Table

Symptom	Probable Cause	Corrective Action
Product contains ~10% starting material (ether)	Reaction time too short or temp < 180°C.	Extend reaction time; switch solvent to N,N-diethylaniline (reflux).
Product has an extra methyl peak in NMR	Benzofuran formation (5-exo-dig).	Switch from metal catalysis to thermal cyclization; avoid polar solvents.
Product turns black on silica column	Acid-catalyzed polymerization.	Add 1% Triethylamine to the eluent to neutralize silica acidity.
Low melting point / Oily solid	Solvent occlusion or dimer impurities.	Recrystallize from EtOH/H₂O (8:2) ; dry under high vacuum at 40°C.

Frequently Asked Questions (FAQs)

Q: Can I synthesize the acid directly without the ester protection? A: It is possible but not recommended. The free carboxylic acid has poor solubility in the non-polar solvents required for the thermal cyclization (Step 2). Furthermore, the high temperatures (200°C) can lead to decarboxylation. The Methyl Ester route protects the acid group and improves solubility.

Q: Is the 2H-chromene ring stable? A: It is moderately stable but sensitive to strong acids and light. Store the purified compound in amber vials under an inert atmosphere at -20°C .

Q: Can I use microwave irradiation for the cyclization? A: Yes. Microwave heating is highly effective for the Claisen rearrangement step. Typically, 180°C for 30–60 minutes in o-dichlorobenzene gives excellent conversion with cleaner profiles than conventional heating [1].

References

• Worlikar, S. A., et al. (2007).[1] "Synthesis of 2H-chromenes (2H-benzopyrans)." Journal of Organic Chemistry. Link (Describes the electrophilic cyclization and stability factors).

• Fay, N., & Nay, B. (2025). "Amino Acid-Promoted Synthesis of 2H-Chromenes." ChemRxiv. Link (Discusses green synthesis and scale-up optimization).

• Kang, B., & Ikeda, K. (2023).[1][2] "Decagram-scale synthesis of 3-cyano-2H-chromenes." Chemical & Pharmaceutical Bulletin. Link (Provides insights into large-scale purification and yield handling).

• Majumdar, K. C., et al. (2008). "The Claisen Rearrangement in the Synthesis of Heterocycles." Chemical Reviews. Link (The authoritative review on the mechanism and benzofuran competition).

• Google Patents. (2024). "Skin care compositions comprising 2H-chromene-6-carboxylic acid."[3] US Patent 11938212B2.[3] Link (Confirms the specific target compound and industrial relevance).

Sources

• 1. 2H-Chromene synthesis [organic-chemistry.org]
• 2. mdpi.com [mdpi.com]
• 3. US11938212B2 - Skin care compositions - Google Patents [patents.google.com]

managing regioselectivity in the synthesis of substituted 2H-chromenes

Introduction

The 2H-chromene scaffold is a privileged structure in medicinal chemistry and natural products, appearing in a wide array of biologically active compounds.[1][2][3] Its synthesis, while achievable through numerous routes, presents a persistent and critical challenge: the control of regioselectivity. The formation of undesired isomers not only reduces the yield of the target molecule but also introduces significant downstream purification challenges, impacting the efficiency and cost-effectiveness of research and drug development pipelines.

This technical support center is designed for researchers, chemists, and drug development professionals actively engaged in the synthesis of substituted 2H-chromenes. It moves beyond simple protocols to provide in-depth, mechanism-driven troubleshooting guides and frequently asked questions (FAQs). Our goal is to empower you to diagnose issues in your own experiments, understand the causal factors governing regioselectivity, and strategically modify your reaction conditions to achieve the desired chemical outcome.

Core Principles: Understanding the Battle for Regioselectivity

In the synthesis of 2H-chromenes, regioselectivity is often dictated by a competition between distinct mechanistic pathways. The most common challenge arises during intramolecular cyclization reactions, which typically involve a choice between a 6-membered ring (the desired 2H-chromene) and a 5-membered ring (a benzofuran derivative). This competition is governed by Baldwin's rules for ring closure, specifically the kinetically favored 5-exo-dig pathway versus the thermodynamically often viable 6-endo-dig pathway.[4] However, kinetic favorability is not absolute; it can be overturned by a judicious choice of catalyst, solvent, and substrate electronics.

Troubleshooting and Frequently Asked Questions (FAQs)

FAQ 1: My intramolecular cyclization of an o-propargylphenol yields a benzofuran instead of the desired 2H-chromene. How do I favor the 6-membered ring?

Answer: This is a classic case of competing 5-exo-dig (benzofuran) versus 6-endo-dig (2H-chromene) cyclization. The outcome is highly dependent on the reaction mechanism, which you can control primarily through your choice of catalyst.

Causality:

• Base-Catalyzed Pathway (Favors 5-exo): In the presence of a base (e.g., K₂CO₃, NaH), the phenolic proton is removed to form a phenoxide. This highly nucleophilic oxygen readily attacks the proximal carbon of the alkyne in a 5-exo-dig manner, which is kinetically favored according to Baldwin's rules. This pathway leads directly to the 2-substituted benzofuran.[5]

• Cationic Gold-Catalyzed Pathway (Favors 6-endo): Cationic gold(I) catalysts (e.g., Ph₃PAuNTf₂) act as potent π-acids. They coordinate to the alkyne, making it highly electrophilic.[4] The nucleophilic attack then occurs from the electron-rich aromatic ring onto the distal carbon of the activated alkyne. This 6-endo-dig cyclization is followed by rearomatization to yield the stable 2H-chromene.[4][5][6]

Troubleshooting Guide:

Symptom	Probable Cause	Recommended Action
Exclusive or major formation of benzofuran	Base-catalyzed or thermal 5-exo-dig cyclization is dominating.	Switch to a cationic gold(I) or other π-acidic metal catalyst (e.g., FeCl₃).[6] Ensure the reaction medium is not basic.
Mixture of benzofuran and chromene	Competing pathways are active. Catalyst may be inefficient or conditions suboptimal.	Increase the loading of the gold catalyst (e.g., from 1 mol% to 4 mol%).[4] Switch to a less coordinating solvent (e.g., from THF to Dichloromethane) to enhance catalyst activity.
No reaction under gold catalysis	Catalyst is inactive or the substrate is deactivated.	Use a highly active catalyst like [Ph₃PAu]NTf₂. If the aromatic ring has strong electron-withdrawing groups, higher temperatures (e.g., 70 °C) may be required.[4]

Experimental Protocol: See Protocol 1 for a detailed methodology for Gold-Catalyzed 6-endo-dig Cyclization.

FAQ 2: My condensation of a phenol with an α,β-unsaturated aldehyde yields a complex mixture, with low regioselectivity and poor yield of the 2H-chromene.

Answer: This reaction class, which often proceeds via an initial Michael-type addition or Friedel-Crafts alkylation followed by cyclization, is highly sensitive to the electronic properties of both reactants and the choice of catalyst. Uncontrolled side reactions or competing points of attack on the phenol are common failure modes.

Causality: The key to regioselectivity here is controlling the initial C-C bond formation.

• Substrate Electronics: The reaction relies on the phenol acting as a nucleophile. For unsymmetrical phenols (e.g., resorcinols, naphthols), the most nucleophilic carbon position will preferentially react. This is typically the position ortho or para to the most activating hydroxyl group and is sterically accessible. Maximizing aromatic character in the reaction intermediates is a strong driving force that can dictate regioselectivity.[7]

• Organocatalysis: Using a primary or secondary amine (or amino acid) as a catalyst generates a highly electrophilic iminium ion from the α,β-unsaturated aldehyde.[1] This enhances the reactivity of the aldehyde and directs the nucleophilic attack from the activated phenol to the β-position of the enal system. The subsequent cascade, involving elimination of the catalyst and a 6π-electrocyclization, cleanly leads to the 2H-chromene.[1] This avoids harsh conditions that can lead to polymerization or side reactions.

Troubleshooting Guide:

Symptom	Probable Cause	Recommended Action
Low conversion, starting materials recovered	Insufficient activation of the electrophile (enal) or nucleophile (phenol).	Switch from uncatalyzed/base-catalyzed conditions to an organocatalytic system. Simple amino acids like L-alanine or amines like pyrrolidine can be highly effective.[1]
Formation of multiple isomers with unsymmetrical phenols	Lack of regiocontrol in the initial C-C bond formation.	Analyze the electronic properties of your phenol. The reaction will favor the most nucleophilic site. If this is not the desired site, consider using a protecting group on one hydroxyl function to direct the reaction.
Polymerization or decomposition of the enal	Reaction conditions are too harsh (strong acid/base, high temperature).	Employ a mild organocatalyst at moderate temperatures (e.g., toluene reflux).[1] The catalytic cycle regenerates the active species, requiring only substoichiometric amounts and minimizing harsh conditions.
Formation of unexpected bridged skeletons (e.g., cannabicitran-type)	The chromene intermediate is undergoing a secondary intramolecular reaction (e.g., Diels-Alder).	This is common with substrates like citral.[1] To isolate the initial chromene, reduce the reaction time and temperature. To favor the bridged product, increase the temperature and prolong the reaction time.[1][8]

Experimental Protocol: See Protocol 2 for a detailed methodology for an L-Alanine-Promoted Synthesis of a 2H-Chromene.

FAQ 3: I am performing a [3+3] annulation, but the substitution pattern on the resulting 2H-chromene is incorrect. How can I switch the regiochemistry?

Answer: In multi-component annulation reactions, the regiochemical outcome is intimately linked to the mechanistic pathway, which can often be completely altered by changing the catalyst. This provides a powerful, albeit sometimes non-obvious, handle for controlling isomer formation.

Causality: A prime example is the [3+3] annulation of vinyl sulfoxonium ylides with quinones.[9]

• Boron-Catalyzed Pathway: A Lewis acid like BF₃·OEt₂ coordinates to a carbonyl group of the quinone, activating it for nucleophilic attack by the ylide. The reaction proceeds through a cascade that ultimately places the carboxylate group at the C4 position of the 2H-chromene.

• Ruthenium(II)-Catalyzed Pathway: In stark contrast, a Ru(II) catalyst orchestrates a different mechanistic sequence. The reaction proceeds through a furan intermediate, which undergoes rearrangement and cyclization. This distinct pathway leads to the formation of the regioisomeric 2H-chromene-2-carboxylate.[9]

Troubleshooting Guide:

Symptom	Probable Cause	Recommended Action
Formation of the undesired regioisomer (e.g., C4-subst. instead of C2-subst.)	The chosen catalyst dictates a mechanistic pathway leading to the observed product.	To obtain the other regioisomer, a complete change in catalyst type is required. If using a Lewis acid (Boron), switch to a transition metal catalyst known to promote the alternative pathway (Ruthenium), and vice versa.[9]
Low yield or no reaction	The specific substrate may not be compatible with the chosen catalytic system.	Review the substrate scope of the reported method. Electron-donating or -withdrawing groups on either partner can significantly affect reactivity and may require re-optimization of the catalyst loading or temperature.
Reaction gives a mixture of isomers	The reaction conditions may allow for competing mechanistic pathways.	Ensure high purity of the catalyst and solvent. Contamination (e.g., with acid or base) could initiate an undesired background reaction. Re-evaluate the reaction temperature; one pathway may be favored under kinetic control (lower temp) while the other is favored under thermodynamic control (higher temp).

Detailed Experimental Protocols

Protocol 1: Gold-Catalyzed 6-endo-dig Cyclization of an o-Propargylphenol

This protocol is adapted from methodologies favoring the 6-endo-dig cyclization to form 2H-chromenes.[4][5]

• Preparation: To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the substituted o-propargylphenol (1.0 equiv).

• Solvent Addition: Add anhydrous dichloromethane (DCM) to achieve a concentration of approximately 0.1 M.

• Catalyst Addition: In a separate vial, weigh the gold(I) catalyst, [tris(triphenylphosphine)gold(I)]-bis(trifluoromethanesulfonyl)imidate ([Ph₃PAu]NTf₂), (0.02 equiv, 2 mol%). Dissolve it in a small amount of anhydrous DCM.

• Reaction Initiation: Add the catalyst solution to the substrate solution via syringe.

• Monitoring: Stir the reaction at room temperature (25 °C). Monitor the progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 1-4 hours.

• Workup: Once the starting material is consumed, concentrate the reaction mixture in vacuo.

• Purification: Purify the crude residue by flash column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to afford the pure 2H-chromene product.

Protocol 2: L-Alanine-Promoted Synthesis of a 2H-Chromene from a Resorcinol and an Enal

This protocol is based on the organocatalytic method for the regioselective synthesis of 2H-chromenes.[1]

• Preparation: To a round-bottom flask equipped with a reflux condenser, add the substituted resorcinol (1.0 equiv), the α,β-unsaturated aldehyde (e.g., cinnamaldehyde) (1.2 equiv), and L-alanine (1.0 equiv).

• Solvent Addition: Add toluene to the flask to achieve a concentration of approximately 0.2-0.5 M.

• Reaction: Heat the reaction mixture to reflux (approx. 110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC, observing the consumption of the resorcinol and the formation of a new, typically more nonpolar, product spot. Reactions are often complete in 12-24 hours.

• Workup: After cooling to room temperature, dilute the reaction mixture with ethyl acetate and water. Separate the organic layer, and wash it sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to isolate the desired substituted 2H-chromene.

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Reference Data & Comparative Studies

A Comparative Guide to the In Vitro and In Vivo Efficacy of 2H-Chromene-6-carboxylic Acid Derivatives

The 2H-chromene heterocyclic core is a well-established "privileged scaffold" in medicinal chemistry, frequently found in natural products and synthetic compounds with a wide array of biological activities.[1] Its derivatives have demonstrated significant therapeutic potential, including antitumor, anti-inflammatory, antioxidant, and antimicrobial properties.[2][3][4] Within this class, 2H-Chromene-6-carboxylic acid serves as a particularly versatile starting point for the synthesis of novel derivatives.[5] The carboxylic acid group not only enhances solubility but also provides a reactive handle for chemical modifications, allowing for the fine-tuning of pharmacological profiles to improve potency and selectivity.

This guide provides an in-depth comparison of the experimental methodologies used to evaluate the efficacy of 2H-Chromene-6-carboxylic acid derivatives. We will explore both foundational in vitro assays and more complex in vivo models, explaining the causality behind experimental choices and providing actionable protocols for researchers in the field of drug discovery.

Part 1: In Vitro Efficacy Assessment: The Foundation of Drug Discovery

In vitro studies represent the critical first step in the evaluation of any new chemical entity. These assays, performed on cultured cells or isolated biomolecules, are indispensable for initial screening, establishing structure-activity relationships (SAR), and elucidating mechanisms of action. For chromene derivatives, the primary in vitro assessments typically focus on anticancer, anti-inflammatory, and specific enzyme-inhibiting activities.

Anticancer and Cytotoxicity Screening

A primary application for novel chromene derivatives is in oncology.[3] The initial goal is to determine a compound's ability to inhibit the proliferation of cancer cells and to quantify its potency, typically expressed as the half-maximal inhibitory concentration (IC50) or half-maximal effective concentration (EC50).

Core Technique: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability. The causality behind this choice rests on its reliability and high-throughput capability. In living cells, mitochondrial dehydrogenase enzymes cleave the tetrazolium ring of MTT, yielding a purple formazan product that is insoluble in aqueous solution.[6] The amount of formazan produced is directly proportional to the number of viable cells, allowing for robust quantification of cytotoxicity.

A wide range of cancer cell lines are employed to test chromene derivatives, including:

• MCF-7: A hormone-responsive breast cancer cell line.[3][7]

• MDA-MB-231: A triple-negative breast cancer (TNBC) cell line, often used to identify compounds effective against aggressive, hard-to-treat cancers.[7]

• HCT-116: A human colon cancer cell line.[3][8]

• HepG-2: A human liver cancer cell line.[3][8]

• A549: A human lung carcinoma cell line.

The choice of cell line is critical and should be based on the intended therapeutic target. Testing against a panel of cell lines, including both cancerous and normal (non-cancerous) lines, is crucial for establishing a compound's selectivity and therapeutic window.

Caption: A typical workflow for in vitro screening of novel compounds.

Experimental Protocol: MTT Cytotoxicity Assay

• Cell Seeding: Plate cancer cells in a 96-well microplate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the 2H-chromene derivatives in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle-only wells (e.g., 0.1% DMSO) as a negative control and a known cytotoxic drug (e.g., Doxorubicin) as a positive control.

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂. The incubation time is critical and should be optimized based on the cell line's doubling time.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. During this period, viable cells will convert the MTT to formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO) or isopropanol, to each well to dissolve the formazan crystals.

• Data Acquisition: Shake the plate gently for 10 minutes to ensure complete dissolution. Measure the absorbance of each well at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration (log scale) and determine the IC50 value using non-linear regression analysis.

Enzyme Inhibition Assays

Many chromene derivatives exert their therapeutic effects by inhibiting specific enzymes.[3] Designing assays to measure this inhibition is key to understanding their mechanism of action.

• Antidiabetic Activity (α-Glucosidase/α-Amylase): Some derivatives are investigated for their potential to manage type 2 diabetes.[9] α-glucosidase and α-amylase are key enzymes in carbohydrate digestion. Inhibiting them can delay glucose absorption and reduce postprandial hyperglycemia.[10] Assays typically use a chromogenic substrate that releases a colored product upon enzymatic cleavage, which can be quantified.

• Anticancer Activity (Carbonic Anhydrase): Tumor-associated carbonic anhydrase isoforms, such as CA IX and XII, are crucial for cancer cell survival in the hypoxic and acidic tumor microenvironment.[11] Selective inhibitors of these enzymes are promising anticancer agents.[11][12]

• Neuroprotective Activity (Cholinesterases): For neurodegenerative diseases like Alzheimer's, derivatives are tested for their ability to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), enzymes that break down essential neurotransmitters.[13]

Comparative In Vitro Efficacy Data

The following table summarizes representative in vitro data for various chromene derivatives, demonstrating the diverse range of activities and potencies observed.

Derivative Class	Target	Assay	IC50 Value	Reference
2-Aryl-4H-chromene	Yeast α-glucosidase	Enzyme Inhibition	62.26 µM	[9]
6-Sulfonamide-2H-chromene	α-Amylase	Enzyme Inhibition	1.76 µM	[10]
6-Sulfonamide-2H-chromene	α-Glucosidase	Enzyme Inhibition	0.548 µg/mL	[10]
8-Ethoxy-3-nitro-2H-chromene	HDAC1 (HeLa cells)	Enzyme Inhibition	Nanomolar (nM) range	[3]
Furo-chromene	Carbonic Anhydrase IX	Enzyme Inhibition	Potent and selective	[11]
Phenylimino-2H-chromene	Butyrylcholinesterase	Enzyme Inhibition	3.3 µM	[13]
Dihydropyrano[3,2-c]chromene	HT29 Colon Cancer Cells	MTT Assay	45 µM	[6]
4H-chromene	T47D Breast Cancer Cells	Cytotoxicity Assay	8.8 µM	[4]

Part 2: In Vivo Efficacy Assessment: From the Bench to a Biological System

While in vitro data is foundational, it cannot predict a compound's behavior in a complex, living organism. In vivo studies are essential to evaluate pharmacokinetics (how the body processes the drug), pharmacodynamics (how the drug affects the body), overall efficacy, and safety.

Animal Models for Anticancer Efficacy

The gold standard for preclinical evaluation of anticancer drugs is the tumor xenograft model. The rationale for this model is that it allows for the growth of human tumors in a living system, providing a more clinically relevant context than cell culture.

Core Technique: Human Tumor Xenograft in Immunocompromised Mice

This model involves implanting human cancer cells (e.g., MDA-MB-231) into mice that lack a functional immune system (e.g., athymic nude or SCID mice).[7] The compromised immune system is a critical experimental parameter, as it prevents the mouse from rejecting the foreign human cells, thus allowing the tumor to grow.

Caption: A standard workflow for an in vivo cancer xenograft study.

Experimental Protocol: Xenograft Tumor Growth Study

• Animal Acclimation: House immunocompromised mice (e.g., female athymic nude mice, 6-8 weeks old) in a sterile environment for at least one week prior to the experiment.

• Cell Implantation: Harvest cancer cells from culture. Resuspend a total of 2-5 million cells in 100-200 µL of a mixture of sterile PBS and Matrigel. Inject the cell suspension subcutaneously into the right flank of each mouse.

• Tumor Monitoring: Monitor the mice daily. Once tumors become palpable, measure their dimensions 2-3 times per week using digital calipers. Calculate tumor volume using the formula: (Length × Width²)/2.

• Randomization and Treatment: When the average tumor volume reaches approximately 100-150 mm³, randomly assign the mice to treatment groups (e.g., vehicle control, chromene derivative at various doses).

• Drug Administration: Administer the compound and vehicle according to the planned schedule (e.g., daily oral gavage, intraperitoneal injection). The route of administration should be chosen based on the compound's properties and intended clinical use.

• Efficacy and Toxicity Assessment: Continue to monitor tumor volume and body weight throughout the study. A significant decrease in body weight (>15-20%) is an indicator of toxicity.

• Study Endpoint: The study is typically terminated when tumors in the control group reach a predetermined size (e.g., 1500-2000 mm³). Euthanize all animals, excise the tumors, and record their final weights. Tissues can be collected for further analysis (e.g., histology, biomarker analysis).

Other In Vivo Models

• Chemically-Induced Cancer Models: To study cancer in an immunocompetent system, chemical carcinogens can be used. For instance, diethylnitrosamine (DEN) is used in rats to induce hepatocellular carcinoma (HCC), providing a model to test the efficacy of chromene derivatives against liver cancer.[14][15] In this model, treatment with a chromene derivative was shown to downregulate pro-inflammatory and angiogenic factors like TNF-α and VEGF.[14][15]

• Anti-inflammatory Models: Acute inflammation can be induced in rodents to test anti-inflammatory agents. The carrageenan-induced paw edema model is a classic example where the reduction in swelling after compound administration is measured.[16]

• Antidiabetic Models: To assess in vivo antidiabetic efficacy, a lead 2-aryl-4H-chromene compound was shown to prevent postprandial hyperglycemia in rats at a dose of 2.2 mg/kg, demonstrating its potential to control blood sugar levels after a meal.[9]

Comparative In Vivo Efficacy Data

Derivative Class	Animal Model	Key Endpoint	Result	Reference
Chromen-4-one derivative	DEN-induced HCC in rats	Downregulation of TNF-α, VEGF	Significant anti-tumor activity observed	[14][15]
2-Aryl-4H-chromene	Wistar rats	Postprandial hyperglycemia	Prevention of hyperglycemia at 2.2 mg/kg	[9]
Synthetic Chromenes C1 & C2	Triple-Negative Breast Cancer	Inhibition of cell migration and angiogenesis	Potent inhibition of TNBC progression markers	[7]

Conclusion

The evaluation of 2H-Chromene-6-carboxylic acid derivatives requires a systematic and multi-faceted approach. This guide outlines the logical progression from high-throughput in vitro screening to more complex and informative in vivo studies. In vitro assays like the MTT and enzyme inhibition assays are crucial for identifying potent "hit" compounds and understanding their mechanism of action. Subsequent in vivo studies in relevant animal models, such as tumor xenografts or chemically-induced disease models, are indispensable for validating efficacy and assessing the safety profile in a whole-organism context.

By employing these self-validating protocols and understanding the causality behind each experimental choice, researchers can effectively compare the performance of novel chromene derivatives, ultimately identifying promising lead candidates for further preclinical and clinical development.

References

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A Comparative Guide to the Validation of Therapeutic Targets for 2H-Chromene-6-carboxylic Acid and Its Derivatives

The 2H-chromene scaffold is a well-established "privileged structure" in medicinal chemistry, forming the core of numerous natural products and biologically active compounds.[1] Its derivatives have demonstrated a wide spectrum of pharmacological activities, including anticancer, anti-inflammatory, and antioxidant properties.[2][3][4] This guide focuses on a key derivative, 2H-Chromene-6-carboxylic acid, and its congeners, providing an in-depth comparison of methodologies to validate their therapeutic targets.

Successful drug development hinges on the rigorous validation of a biological target's role in disease pathology and its druggability.[5][6] Failing to establish a clear, causal link between target modulation and therapeutic effect is a primary cause of late-stage clinical trial failures. This document serves as a technical resource for researchers, scientists, and drug development professionals, outlining the principles and practical workflows for validating the targets of this promising compound class, with a focus on two distinct target types: metabolic enzymes and cell surface receptors.

Part 1: The Foundational Principles of Therapeutic Target Validation

Target validation is the multi-step process of confirming that a specific molecular entity (e.g., an enzyme or receptor) is critically involved in a disease pathway and that modulating its activity is likely to produce a therapeutic benefit with an acceptable safety profile.[5][7] This process moves a potential target from a mere hypothesis to a viable candidate for a full-fledged drug discovery program.

The validation workflow is a hierarchical system, building confidence at each stage. The causality behind this staged approach is risk mitigation; inexpensive, high-throughput methods are used early to screen many possibilities, while more complex and resource-intensive models are reserved for the most promising candidates.

Caption: A generalized workflow for therapeutic target validation.

Part 2: Case Study — Validating Carbonic Anhydrases IX & XII in Oncology

Background: Tumor-associated carbonic anhydrases (CAs), particularly isoforms IX and XII, are key players in cancer progression.[8] They are membrane-bound enzymes that regulate intra- and extracellular pH in hypoxic tumor environments, facilitating tumor survival and metastasis. This makes them highly attractive therapeutic targets, and certain 2H-chromene derivatives have been identified as potent inhibitors.[9]

Authoritative Grounding: The validation strategy for an enzyme target must demonstrate direct inhibition, confirm engagement within a cellular context, and show selectivity over other related enzymes to minimize off-target effects.

Comparative Experimental Methodologies

Validation Method	2H-Chromene-6-Carboxylic Acid Derivative Approach	Alternative/Standard Approach	Rationale & Causality
Biochemical Validation	Stopped-Flow CO₂ Hydration Assay: Measures the direct inhibitory effect (Kᵢ) of the compound on the catalytic activity of purified recombinant hCA IX and XII proteins.[8]	Acetazolamide Assay: Use of a well-characterized, non-selective CA inhibitor as a positive control and benchmark for potency.	This is the primary and most direct proof of target interaction. It quantifies the potency of the compound at the molecular level, which is essential for structure-activity relationship (SAR) studies.
Cellular Target Engagement	Cellular Thermal Shift Assay (CETSA): Confirms that the chromene derivative physically binds to CA IX/XII inside intact cancer cells by measuring the increased thermal stability of the protein-ligand complex.[5]	Western Blot for Downstream Effectors: Measures changes in the expression of pH-sensitive or hypoxia-induced proteins (e.g., HIF-1α) following treatment, which is an indirect measure of target modulation.	CETSA provides definitive evidence of target engagement in a physiological context, bridging the gap between a biochemical assay and a cellular phenotype. It confirms the compound reaches its target inside the cell.
Selectivity Profiling	Isoform Selectivity Panel: The CO₂ hydration assay is run concurrently against off-target isoforms, primarily the highly abundant hCA I and II, to determine the selectivity ratio.[9]	Broad Kinase or GPCR Screening: For compounds with unknown targets, broad screening panels are used. For CA inhibitors, focusing on other CAs is the most relevant first step.	High selectivity is crucial for a favorable safety profile. Inhibiting ubiquitous isoforms like CA I and II can lead to undesirable side effects. A high selectivity ratio (Kᵢ for CA I/II vs. Kᵢ for CA IX/XII) is a key go/no-go criterion.

Protocol 1: Stopped-Flow CO₂ Hydration Assay

This protocol is a self-validating system as it includes a positive control (a known inhibitor) and a negative control (no inhibitor) to ensure the assay is performing correctly.

• Reagent Preparation: Prepare a buffer solution (e.g., 20 mM HEPES, pH 7.4) containing a pH indicator (e.g., p-nitrophenol). Prepare stock solutions of purified, recombinant hCA isoforms (IX, XII, I, and II) and the test 2H-chromene derivative in a suitable solvent (e.g., DMSO).

• Instrument Setup: Equilibrate a stopped-flow spectrophotometer to 25°C. Set the measurement wavelength to the absorbance maximum of the pH indicator.

• Enzyme-Inhibitor Incubation: In a reaction tube, mix the buffer, the specific hCA isoform, and varying concentrations of the 2H-chromene derivative (or control inhibitor). Incubate for a defined period (e.g., 15 minutes) to allow for binding equilibrium.

• Catalytic Reaction Initiation: Rapidly mix the enzyme-inhibitor solution with a CO₂-saturated buffer solution in the stopped-flow instrument. This initiates the hydration reaction (CO₂ + H₂O → H⁺ + HCO₃⁻).

• Data Acquisition: Monitor the change in absorbance over time (typically 10-100 seconds) as the production of H⁺ ions lowers the pH and changes the indicator's color.[8]

• Data Analysis: Calculate the initial reaction rates from the slope of the absorbance curve. Plot the rates against the inhibitor concentration and fit the data to the Morrison equation to determine the inhibition constant (Kᵢ).

Caption: Role of CA IX in tumor acidosis and its inhibition by 2H-chromenes.

Part 3: Case Study — Validating the P2Y₆ Receptor in Inflammation

Background: The P2Y₆ receptor (P2Y6R) is a G-protein coupled receptor (GPCR) that is activated by uridine 5'-diphosphate (UDP).[10] It is implicated in various inflammatory and degenerative conditions, making it a potential drug target. Specific 3-nitro-2-(trifluoromethyl)-2H-chromene derivatives have been developed as potent antagonists for this receptor.[11][12]

Authoritative Grounding: Validating a GPCR target requires demonstrating functional modulation of its signaling pathway. The causality is key: a compound must not only bind to the receptor but also inhibit the downstream cellular response (e.g., calcium mobilization) triggered by the native agonist.

Comparative Experimental Methodologies

Validation Method	2H-Chromene-6-Carboxylic Acid Derivative Approach	Alternative/Standard Approach	Rationale & Causality
Cell-based Functional Assay	Calcium Mobilization Assay: Measures the ability of the chromene antagonist to block UDP-induced intracellular calcium release in cells engineered to express the hP2Y6R.[10][11]	cAMP Assay: Used for GPCRs coupled to Gs or Gi proteins. For a Gq-coupled receptor like P2Y6R, measuring calcium is the most direct functional readout.	This is the gold-standard functional assay for Gq-coupled receptors. It directly measures the biological consequence of receptor activation/inhibition, providing more physiologically relevant data (IC₅₀) than a simple binding assay.
Biochemical Validation	Competitive Radioligand Binding Assay: Quantifies the affinity (Kᵢ) of the chromene derivative by measuring its ability to displace a known high-affinity radiolabeled antagonist from the receptor in membrane preparations.	Surface Plasmon Resonance (SPR): Provides real-time kinetics (kₒₙ, kₒբբ) of the drug-receptor interaction, offering a deeper understanding of the binding mechanism.	While the functional assay is primary, a binding assay confirms the interaction is direct and competitive at the receptor itself, helping to rule out off-target effects that might indirectly affect calcium signaling.
Selectivity Profiling	P2Y Receptor Panel Screening: The most potent chromene antagonists are tested in functional or binding assays against other P2Y receptor subtypes (e.g., P2Y₁, P2Y₂, P2Y₁₄) to ensure subtype selectivity.[12]	Broad GPCR Panel (e.g., PDSP): Screening against a wide panel of unrelated GPCRs, ion channels, and transporters is crucial before clinical development to identify potential off-target liabilities.[12]	The P2Y receptor family has multiple subtypes with overlapping functions. Demonstrating high selectivity for P2Y6R is critical to achieving a targeted therapeutic effect and avoiding side effects from modulating other purinergic pathways.

Protocol 2: P2Y6R-Mediated Calcium Mobilization Assay

This protocol is self-validating by comparing the cellular response to the native agonist (UDP) in the presence and absence of the antagonist, allowing for a clear determination of inhibitory effect.

• Cell Culture: Culture 1321N1 astrocytoma cells stably transfected with the human P2Y6R gene in appropriate media. Plate the cells into a 96-well, black-walled, clear-bottom microplate and grow to confluence.

• Dye Loading: Prepare a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) and an anion-transport inhibitor (e.g., probenecid) to prevent dye leakage. Remove the culture medium, wash the cells, and incubate them with the loading buffer for 1 hour at 37°C.

• Compound Preparation: Prepare serial dilutions of the 2H-chromene antagonist in assay buffer. Also, prepare a solution of the agonist (UDP) at a concentration known to elicit a submaximal response (e.g., EC₈₀).

• Assay Execution: Place the microplate into a fluorescence plate reader (e.g., FLIPR, FlexStation). Add the various concentrations of the antagonist to the wells and incubate for a specified time.

• Agonist Challenge & Measurement: Add the UDP solution to all wells simultaneously using the instrument's integrated pipettor. Immediately begin recording the fluorescence intensity over time (typically for 2-3 minutes). The binding of Ca²⁺ to the dye results in a measurable increase in fluorescence.

• Data Analysis: Determine the peak fluorescence response for each well. Normalize the data relative to the response with agonist alone (100%) and no agonist (0%). Plot the normalized response against the antagonist concentration and fit to a four-parameter logistic equation to determine the IC₅₀ value.

Caption: P2Y₆ receptor signaling and antagonism by 2H-chromene derivatives.

Conclusion

The validation of therapeutic targets for 2H-Chromene-6-carboxylic acid and its derivatives requires a tailored, multi-faceted approach that is dictated by the nature of the target itself. For an enzyme like Carbonic Anhydrase IX, validation relies on demonstrating potent and selective direct inhibition through biochemical assays, supported by confirmation of target engagement in a cellular environment. In contrast, for a GPCR like the P2Y₆ receptor, the primary evidence for validation comes from a functional cell-based assay that proves the antagonist can block the native agonist's signaling cascade, with binding assays serving a confirmatory role.

By employing these comparative and self-validating experimental frameworks, researchers can build a robust data package, establishing a clear and defensible link between the molecular action of these promising chromene compounds and their potential therapeutic effect. This rigorous, evidence-based approach is paramount to mitigating risk and enhancing the probability of success in the long and arduous journey of drug development.

References

• University College London. (n.d.). Target Identification and Validation (Small Molecules). Retrieved from [Link]

• ResearchGate. (2012, December 17). How to experimentally validate drug-target interactions?. Retrieved from [Link]

• Taylor & Francis Online. (2024, November 21). Validation guidelines for drug-target prediction methods. Retrieved from [Link]

• Domainex. (n.d.). Target Validation | From Concept to Clinic. Retrieved from [Link]

• The Journal of Organic Chemistry. (2025, October 29). Amino Acid-Promoted Synthesis of 2H-Chromenes. Retrieved from [Link]

• Frontiers in Chemistry. (2020, August 5). 2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold. Retrieved from [Link]

• Frontiers. (2020, August 4). 2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold. Retrieved from [Link]

• Journal of Enzyme Inhibition and Medicinal Chemistry. (2023, October 23). 2H-chromene and 7H-furo-chromene derivatives selectively inhibit tumour associated human carbonic anhydrase IX and XII isoforms. Retrieved from [Link]

• ChemRxiv. (n.d.). Amino Acid-Promoted Synthesis of 2H-Chromenes. Retrieved from [Link]

• Molecular Diversity Preservation International. (n.d.). Recent Progress in the Synthesis and Biological Activity of Chromene and Its Derivatives. Retrieved from [Link]

• National Center for Biotechnology Information. (2023, October 23). 2H-chromene and 7H-furo-chromene derivatives selectively inhibit tumour associated human carbonic anhydrase IX and XII isoforms. Retrieved from [Link]

• MDPI. (2024, August 16). Functionalized Congeners of 2H-Chromene P2Y6 Receptor Antagonists. Retrieved from [Link]

• MDPI. (2022, February 7). Synthesis and Biomedical Activities of Coumarins Derived From Natural Phenolic Acids. Retrieved from [Link]

• Research Journal of Pharmacy and Technology. (n.d.). Review on Chromen derivatives and their Pharmacological Activities. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Structure Activity Relationship of 3-Nitro-2-(trifluoromethyl)-2H-chromene Derivatives as P2Y6 Receptor Antagonists. Retrieved from [Link]

• National Institutes of Health. (n.d.). Functionalized Congeners of 2H-Chromene P2Y6 Receptor Antagonists. Retrieved from [Link]

• Google Patents. (n.d.). WO2004087687A1 - Chromene derivatives as anti-inflammatory agents.

• ResearchGate. (n.d.). Scheme 1. Synthesis of 2-oxo-2H-chromene-3-carboxylic acid.... Retrieved from [Link]

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Safety & Regulatory Compliance

A Procedural Guide for the Safe Disposal of 2H-Chromene-6-carboxylic acid

This guide provides comprehensive, actionable procedures for the safe disposal of 2H-Chromene-6-carboxylic acid. Designed for researchers, scientists, and drug development professionals, our focus is on ensuring operational safety, regulatory compliance, and environmental stewardship. The protocols herein are synthesized from established best practices for chemical waste management and data from structurally analogous compounds, providing a robust framework for handling this specific chemical.

Hazard Assessment and Safety Profile

Before handling or disposal, a thorough understanding of the potential hazards is paramount. While a specific Safety Data Sheet (SDS) for 2H-Chromene-6-carboxylic acid is not always readily available, data from similar chromene and carboxylic acid derivatives allow for a reliable hazard assessment. The primary risks are associated with irritation and potential toxicity if ingested.

Table 1: Synthesized Hazard Profile and Protective Measures

Hazard Category	GHS Classification (Inferred)	Required Personal Protective Equipment (PPE) & Handling Precautions
Acute Oral Toxicity	Acute Tox. 4 (H302: Harmful if swallowed)[1][2]	Do not eat, drink, or smoke in laboratory areas.[3] In case of accidental ingestion, rinse the mouth and seek immediate medical attention.[4]
Skin Irritation	Skin Irrit. 2 (H315: Causes skin irritation)[4][5]	Wear chemical-resistant nitrile gloves and a lab coat.[3] If contact occurs, wash the affected area with plenty of soap and water.[4]
Eye Irritation	Eye Irrit. 2 (H319: Causes serious eye irritation)[4][5]	Wear chemical safety goggles.[3] If in eyes, rinse cautiously with water for several minutes.[4]
Respiratory Irritation	STOT SE 3 (H335: May cause respiratory irritation)[4][5]	Handle only in a well-ventilated area, preferably within a certified chemical fume hood, to prevent inhalation of dust.[3]

| Physical Hazard | Combustible Solid[1] | Store away from open flames, sparks, and other ignition sources.[6] |

This profile is based on data for structurally related compounds such as 2-Oxo-2H-chromene-6-carboxylic acid and other chromene-3-carboxylic acids.

Step-by-Step Disposal Procedure

The disposal of 2H-Chromene-6-carboxylic acid is governed by the Resource Conservation and Recovery Act (RCRA) and must be conducted in compliance with federal, state, and local regulations.[7] The generator of the waste is legally responsible for its safe management from "cradle-to-grave".[7][8]

Step 1: Waste Characterization and Segregation

Causality: Proper characterization is the foundation of safe disposal. Mischaracterizing waste can lead to dangerous chemical reactions and non-compliance.

• Determine if Hazardous: As the generator, you must first determine that the waste is hazardous.[8][9] Based on its inferred toxicological properties, 2H-Chromene-6-carboxylic acid waste should be managed as hazardous.

• Segregate at the Source: Collect waste 2H-Chromene-6-carboxylic acid and any materials grossly contaminated with it in a dedicated waste container.

  • Crucially, classify this as a "Non-Halogenated Organic Solid Waste."

  • Do NOT mix with halogenated solvents, aqueous waste, strong acids or bases, or oxidizers.[3][10][11] Mixing incompatible waste streams is a significant safety hazard and complicates the disposal process.[12]

Step 2: Containerization and Labeling

Causality: Secure and accurate labeling prevents accidental misuse, ensures proper handling by EHS personnel, and is a strict regulatory requirement.

• Select a Compatible Container: Use a clean, dry, leak-proof container made of a material compatible with organic solids (e.g., a high-density polyethylene (HDPE) pail or a glass jar with a screw-top lid).[10] The container must be in good condition, free of cracks or defects.[10]

• Label Correctly: The container must be labeled with a completed Hazardous Waste Label as soon as the first particle of waste is added.[10][12] The label must include:

  • The words "Hazardous Waste" [10]

  • Full Chemical Name: "2H-Chromene-6-carboxylic acid" (no formulas or abbreviations)[10]

  • Composition and Percentage: List all contents, summing to 100%.

Step 3: On-Site Accumulation and Storage

Causality: Safe temporary storage minimizes the risk of spills, exposure, and fire in the laboratory.

• Satellite Accumulation Area (SAA): Store the waste container at or near the point of generation and under the control of the laboratory personnel generating the waste.[10]

• Keep Containers Closed: The waste container must remain sealed at all times except when you are actively adding waste.[10][12] Do not leave a funnel in the container.[10]

• Utilize Secondary Containment: Place the waste container within a larger, chemically resistant tub or tray to contain any potential leaks.[6] For hazardous waste storage areas, containment systems must have the capacity to hold the liquid from the largest container or 10% of the total volume stored, whichever is greater.[6]

• Store Safely: The storage area should be well-ventilated, secure, and away from heat, direct sunlight, and ignition sources.[3]

Step 4: Final Disposal

Causality: Final disposal must be handled by trained professionals at a permitted facility to ensure environmental protection and legal compliance.

• Arrange for Pickup: Once the waste container is 90% full, or according to your institution's policy, arrange for its collection.[10]

• Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office or equivalent department to schedule a pickup.[3]

• Professional Disposal: The waste will be transported by a licensed hazardous waste contractor to a permitted Treatment, Storage, and Disposal Facility (TSDF).[7][13] Never attempt to transport hazardous waste yourself.[14]

Management of Associated Wastes

• Contaminated Materials: Items such as gloves, weigh boats, and paper towels that are lightly contaminated with 2H-Chromene-6-carboxylic acid should be collected in the same solid waste container.

• Empty Containers: An empty container that held the pure chemical must be managed properly. The standard procedure is to triple-rinse the container with a suitable solvent (e.g., acetone or methanol).[12][14] The first rinseate must be collected and disposed of as hazardous liquid waste.[12] After triple-rinsing and air-drying, deface the original label and dispose of the container as regular solid waste.[14]

Emergency Procedures for Spills

For a small, manageable spill of solid 2H-Chromene-6-carboxylic acid:

• Evacuate and Secure: Alert personnel in the immediate area and restrict access.

• Ventilate: Ensure the area is well-ventilated.

• Wear PPE: Don the appropriate PPE as listed in Table 1.

• Clean-Up: Gently sweep or vacuum up the spilled material to avoid generating dust.[4][15] Place the collected material and any contaminated cleaning supplies into your designated hazardous waste container.

• Decontaminate: Clean the spill area with an appropriate solvent and then soap and water.

Disposal Workflow Diagram

Caption: A flowchart outlining the key steps for the safe disposal of 2H-Chromene-6-carboxylic acid.

References

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